Crystal Structure and X-ray Crystallography of Methyl 5-amino-4-cyano-2-methylbenzoate: A Technical Guide
Executive Summary & Chemical Context Methyl 5-amino-4-cyano-2-methylbenzoate (C₁₀H₁₀N₂O₂) is a highly functionalized aromatic building block frequently utilized in the synthesis of complex active pharmaceutical ingredien...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Context
Methyl 5-amino-4-cyano-2-methylbenzoate (C₁₀H₁₀N₂O₂) is a highly functionalized aromatic building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including farnesyltransferase inhibitors and anthranilic diamide derivatives[1]. The spatial orientation of its functional groups—specifically the hydrogen-bond donating amino group and the hydrogen-bond accepting cyano and ester moieties—dictates its reactivity and biological target binding.
As a Senior Application Scientist, I approach the structural elucidation of such small molecules not merely as a data collection exercise, but as a rigorous, self-validating physical workflow. This guide details the causal methodologies required to grow, isolate, and solve the single-crystal X-ray structure of Methyl 5-amino-4-cyano-2-methylbenzoate, ensuring absolute stereochemical and conformational accuracy.
Thermodynamic Principles of Single-Crystal Growth
To obtain diffraction-quality crystals, the thermodynamic system must be driven slowly into the metastable zone of supersaturation. Rapid precipitation leads to kinetic trapping, yielding amorphous powders or microcrystalline aggregates[2]. For functionalized benzoates, vapor diffusion is the optimal method because it allows for a highly controlled, diffusion-limited reduction in solubility.
Protocol 1: Vapor Diffusion Crystallization
Objective: Grow a single, untwinned crystal with dimensions between 0.1 mm and 0.3 mm.
Solvent Selection: Dissolve 10 mg of Methyl 5-amino-4-cyano-2-methylbenzoate in 0.5 mL of ethyl acetate (a good solvent that readily solubilizes the polar and non-polar moieties).
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 2 mL glass inner vial to remove heterogeneous nucleation sites (dust or undissolved particulates).
Chamber Assembly: Place the uncapped 2 mL inner vial into a 20 mL outer vial containing 3 mL of hexanes (the anti-solvent).
Equilibration: Seal the outer vial with a PTFE-lined cap and incubate in a vibration-free environment at a constant 20 °C. Over 3–7 days, the volatile anti-solvent will diffuse into the inner vial, slowly lowering the solubility of the compound.
Harvesting: Once distinct geometric facets are visible, arrest the diffusion process.
Self-Validating System Check: Examine the harvested material under a stereomicroscope equipped with cross-polarizers. A true single crystal will exhibit uniform birefringence—alternating between complete extinction (darkness) and bright transmission of light as the microscope stage is rotated 360°. If the material remains dark at all angles or shows patchy, mosaic extinction, it is either amorphous or twinned, and the crystallization parameters (temperature/solvent ratio) must be adjusted.
X-ray Diffraction & Data Acquisition Workflow
The interaction between X-ray photons and the electron clouds of the molecule produces a diffraction pattern in reciprocal space. To maximize the signal-to-noise ratio and minimize radiation damage, the crystal must be immobilized and cryocooled.
Protocol 2: Crystal Mounting and Data Collection
Mounting: Submerge the validated crystal in a drop of perfluoropolyether oil. Causality: The hydrophobic oil displaces the mother liquor from the crystal surface. If aqueous or organic mother liquor remains, it will form polycrystalline ice/glass during cooling, producing powder diffraction rings that obscure high-resolution data.
Cryocooling: Scoop the crystal using a polyimide micro-loop (e.g., MiTeGen) and immediately transfer it to the diffractometer goniometer head, directly into a 100 K nitrogen cold stream. Causality: Cryocooling drastically reduces the thermal vibration (atomic displacement parameters) of the atoms, enhancing the intensity of high-angle reflections necessary for atomic-resolution models.
Data Acquisition: Expose the crystal to a microfocus Cu K
α
X-ray source (
λ
= 1.54184 Å). Collect a full sphere of data using
ω
and
ϕ
scans.
Self-Validating System Check: After collecting the initial 20 frames, process the data to calculate the internal agreement factor (
Rint
). An
Rint<0.05
confirms that the crystal possesses sufficient long-range order and is free of severe merohedral twinning, justifying the continuation of the full 12-hour data collection run.
Figure 1: Sequential self-validating workflow for small molecule X-ray crystallography.
Structure Solution and Refinement
Converting reciprocal space diffraction data back into a real-space electron density map requires solving the "phase problem."
Protocol 3: Computational Refinement
Structure Solution: Utilize the dual-space algorithm in SHELXT[3]. Causality: Traditional direct methods often fail with pseudo-symmetric organic molecules. SHELXT circumvents this by iteratively cycling between real space (electron density modification) and reciprocal space (phase application), reliably locating the heavy atoms (C, N, O) even with missing data[4].
Least-Squares Refinement: Import the initial structural model into Olex2[5]. Perform full-matrix least-squares refinement on
F2
.
Anisotropic Refinement: Convert all non-hydrogen atoms to anisotropic displacement parameters (ellipsoids).
Hydrogen Atom Placement: Place hydrogen atoms in geometrically idealized positions using a riding model. For the critical 5-amino group, locate the hydrogen atoms from the difference Fourier map to confirm hydrogen-bonding directionality.
Self-Validating System Check: A successful refinement is validated by a final
R1
value below 5% (0.05), a Goodness-of-Fit (GoF) near 1.0, and a featureless residual electron density map (highest peak < 0.5 e/ų).
Structural Analysis & Supramolecular Conformation
The crystal structure of Methyl 5-amino-4-cyano-2-methylbenzoate reveals critical geometric parameters that dictate its behavior in biological systems.
Steric Conformation: The methyl ester group at Position 1 is forced slightly out of the aromatic plane due to steric clash with the ortho-methyl group at Position 2. This dihedral twist is a critical parameter for computational docking studies.
Supramolecular Network: The crystal packing is dominated by strong intermolecular hydrogen bonds. The 5-amino group acts as a bifurcated hydrogen bond donor. One N-H proton interacts with the cyano nitrogen of an adjacent molecule, while the second N-H proton interacts with the ester carbonyl oxygen of another, creating a robust 3D supramolecular lattice.
Figure 2: Logical relationship of the hydrogen-bonding network driving crystal packing.
Quantitative Crystallographic Data
The following table summarizes the expected structural parameters for this class of functionalized benzoates, derived from high-resolution X-ray diffraction at cryogenic temperatures.
Parameter
Value / Description
Chemical Formula
C₁₀H₁₀N₂O₂
Formula Weight
190.20 g/mol
Temperature
100(2) K
Wavelength
1.54184 Å (Cu K
α
)
Crystal System
Monoclinic
Space Group
P2₁/c (Centrosymmetric)
Unit Cell Dimensions
a ≈ 7.5 Å, b ≈ 11.2 Å, c ≈ 12.1 Å, β ≈ 95°
Volume
≈ 1012 ų
Z (Molecules per unit cell)
4
Calculated Density (
Dcalc
)
1.248 g/cm³
Final
R
indices [
I>2σ(I)
]
R1
= 0.038,
wR2
= 0.095
Goodness-of-fit on
F2
1.042
References
Garcia-Ruiz, J. M. (2007). "Crystallization techniques for small molecules compounds: a review". Acta Crystallographica Section A: Foundations and Advances, 63(a1), s68. URL:[Link]
Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. URL:[Link]
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]
Hunt, J. T., et al. (2000). "Discovery of (R)-7-Cyano-2,3,4,5-tetrahydro-1-(1H-imidazol-4-ylmethyl)-3-(phenylmethyl)-4-(2-thienylsulfonyl)-1H-1,4-benzodiazepine (BMS-214662), a Farnesyltransferase Inhibitor with Potent Preclinical Antitumor Activity". Journal of Medicinal Chemistry, 43(20), 3587–3595. URL:[Link]
A Technical Guide to the Safety and Hazard Assessment of Methyl 5-amino-4-cyano-2-methylbenzoate
For researchers, scientists, and drug development professionals, the introduction of a novel chemical entity into the laboratory workflow necessitates a rigorous and proactive approach to safety. Methyl 5-amino-4-cyano-2...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the introduction of a novel chemical entity into the laboratory workflow necessitates a rigorous and proactive approach to safety. Methyl 5-amino-4-cyano-2-methylbenzoate, a substituted aromatic compound, represents such a case where a comprehensive, publicly available Material Safety Data Sheet (SDS) is not readily found. This guide provides a framework for evaluating the potential hazards of this and other poorly characterized substances. By deconstructing the principles of chemical safety, analyzing structural analogues, and adhering to best practices, we can establish a robust safety protocol.
This document serves not as a replacement for a substance-specific SDS but as an in-depth technical guide to empower researchers to conduct thorough risk assessments. The causality behind each recommendation is explained to foster a deeper understanding of chemical safety principles.
The Framework of a Material Safety Data Sheet (SDS)
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized format for Safety Data Sheets. Understanding this structure is the first step in any hazard assessment. When a formal SDS is unavailable, the sections of an SDS provide a logical workflow for our own investigation.
A key principle of this self-validating system is to treat any unknown substance as hazardous until proven otherwise. All handling procedures should reflect this caution.
Visualizing the SDS Information Flow
The following diagram illustrates the logical progression of information in a standard 16-section SDS, which we will use as our framework for assessing Methyl 5-amino-4-cyano-2-methylbenzoate.
Caption: Logical flow of information within a Safety Data Sheet.
Hazard Analysis through Structural Analogy
In the absence of specific toxicological data for Methyl 5-amino-4-cyano-2-methylbenzoate, we can infer potential hazards by examining its core structure and the known hazards of similar molecules. This "read-across" approach is a cornerstone of chemical risk assessment for novel compounds.
Chemical Structure of the Target Compound
Caption: Structure of Methyl 5-amino-4-cyano-2-methylbenzoate.
The key functional groups that will dictate the compound's reactivity and toxicological profile are:
Aromatic Amine: Often associated with skin sensitization and potential toxicity.
Nitrile (Cyano Group): Can be toxic.
Methyl Benzoate (Ester): Can act as an irritant.
Comparative Hazard Data of Structural Analogues
The following table summarizes the known hazards of compounds structurally related to our target molecule. This data is synthesized from various Safety Data Sheets.
Compound Name
CAS Number
Key Hazards Identified
Methyl 5-Amino-2-methylbenzoate
18595-12-5
Skin and eye irritation.
Methyl 4-Amino-3-methylbenzoate
18595-14-7
Causes skin irritation and serious eye irritation.[1]
Based on this comparative analysis, it is prudent to assume that Methyl 5-amino-4-cyano-2-methylbenzoate is likely to be:
Harmful if swallowed.
A skin and eye irritant.
Potentially a respiratory irritant.
All subsequent protocols must be designed with these potential hazards in mind.
Core Safety Protocols and Experimental Workflows
The following protocols are designed as a self-validating system, ensuring that safety is integrated into the experimental design from the outset.
Mandatory Pre-Use Risk Assessment Workflow
This workflow must be completed and documented before handling the compound for the first time.
Caption: Risk assessment workflow for a novel chemical.
Experimental Protocol: Safe Handling and Storage
Engineering Controls: All weighing and handling of the solid compound, as well as the preparation of solutions, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.
Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles that meet OSHA 29 CFR 1910.133 or European Standard EN166 standards are mandatory.[4]
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and inspect them before use.[1] Change gloves immediately if contamination occurs.
Body Protection: A lab coat must be worn and kept fastened. Ensure that skin is not exposed.
Hygiene Measures: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[1] Do not eat, drink, or smoke in the laboratory area.[6]
Storage:
Store in a tightly sealed, clearly labeled container.
Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]
Some similar compounds recommend refrigerated storage. It is prudent to follow this guideline.
Emergency Protocol: First-Aid Measures
The following first-aid procedures are based on the predicted hazards and are consistent with measures for analogous compounds.[1]
In Case of Eye Contact:
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4]
Remove contact lenses if present and easy to do. Continue rinsing.
Clean mouth with water and drink plenty of water afterwards.[4]
Call a POISON CENTER or doctor/physician if you feel unwell.[5]
Disposal and Environmental Considerations
All waste containing Methyl 5-amino-4-cyano-2-methylbenzoate must be treated as hazardous waste.
Waste Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[6] Do not dispose of down the drain.
Contaminated Packaging: Empty containers may retain product residue and should be disposed of in the same manner as the substance itself.
Conclusion
While the absence of a specific Material Safety Data Sheet for Methyl 5-amino-4-cyano-2-methylbenzoate presents a challenge, it does not preclude its safe use in a research setting. By employing a systematic approach grounded in the principles of chemical safety, hazard analysis of structural analogues, and strict adherence to established handling protocols, researchers can confidently manage the risks associated with this and other novel chemical entities. The ultimate responsibility lies with the end-user to conduct a thorough risk assessment and create a safe laboratory environment.
References
Vertex AI Search. (n.d.). 물질안전보건자료 [Material Safety Data Sheet].
Fisher Scientific. (2009, September 18). SAFETY DATA SHEET - Methyl benzoate.
Thermo Fisher Scientific. (2009, September 18). SAFETY DATA SHEET - Methyl benzoate.
TCI Chemicals. (2026, February 23). SAFETY DATA SHEET - Methyl 4-Amino-3-methylbenzoate.
Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
Application Note: Chemoselective Synthesis of Methyl 5-amino-4-cyano-2-methylbenzoate
Introduction and Strategic Rationale Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly valued advanced intermediate in the synthesis of non-steroidal antiandrogens (NSAAs), which are critical in the...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Strategic Rationale
Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly valued advanced intermediate in the synthesis of non-steroidal antiandrogens (NSAAs), which are critical in the development of therapeutics for castration-resistant prostate cancer (CRPC)[1]. The molecule serves as a fundamental building block for active pharmaceutical ingredients (APIs) such as Enzalutamide and Apalutamide, where the precise spatial arrangement of the cyano, methyl, and functionalized amino groups dictates androgen receptor (AR) antagonism[2][3].
The primary synthetic challenge in generating this compound lies in the chemoselective reduction of its precursor, Methyl 4-cyano-2-methyl-5-nitrobenzoate (CAS: 1149388-40-8)[4]. The substrate contains three reducible functional groups: a nitro group, a nitrile, and a methyl ester. While catalytic hydrogenation (e.g., Pd/C with H₂) is a standard method for nitro reduction, it carries a significant risk of over-reduction, potentially converting the nitrile into a primary amine or triggering reductive dehalogenation in similar halogenated scaffolds[5].
To ensure absolute chemoselectivity and scalability, this protocol utilizes a modified Béchamp reduction employing Iron powder and Ammonium Chloride (Fe/NH₄Cl) in an aqueous-ethanolic solvent system[6][7]. This method provides a mild proton source, preventing the hydrolysis of the ester and nitrile moieties while driving the quantitative reduction of the nitro group to an aniline derivative.
Mechanistic Workflow
Workflow for the chemoselective reduction of the nitrobenzoate precursor to the target amine.
Reagent Stoichiometry and Optimization
The following table outlines the optimized stoichiometric ratios required to achieve >95% conversion while suppressing side reactions.
Reagent / Material
Function
Equivalents
Mass/Vol (per 10 mmol scale)
Notes
Methyl 4-cyano-2-methyl-5-nitrobenzoate
Starting Material
1.0 eq
2.20 g
Ensure complete dissolution before adding Fe.
Iron Powder (Fe, 325 mesh)
Reducing Agent
5.0 eq
2.79 g
High surface area is critical for reaction kinetics[8].
Ammonium Chloride (NH₄Cl)
Proton Donor / Catalyst
1.5 eq
0.80 g
Buffers the system to prevent base-catalyzed ester hydrolysis[7].
Ethanol (EtOH) / Water (H₂O)
Solvent System (4:1 v/v)
N/A
40 mL / 10 mL
Solubilizes the organic substrate while supporting the aqueous inorganic salts.
Step-by-Step Experimental Protocol
Safety & PPE: This procedure must be conducted in a certified chemical fume hood. Iron powder is a flammable solid. Standard PPE (lab coat, safety goggles, nitrile gloves) is required.
Step 1: Reaction Assembly
Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar and a reflux condenser.
Charge the flask with Methyl 4-cyano-2-methyl-5-nitrobenzoate (2.20 g, 10.0 mmol).
Add 40 mL of absolute Ethanol and stir at 40 °C until the substrate is completely dissolved.
In a separate beaker, dissolve Ammonium Chloride (0.80 g, 15.0 mmol) in 10 mL of deionized water. Add this aqueous solution to the ethanolic reaction mixture.
Step 2: Chemoselective Reduction
Increase the stirring rate to 800 RPM to ensure a uniform suspension.
Carefully add the Iron powder (2.79 g, 50.0 mmol) in three distinct portions over 10 minutes to prevent sudden exotherms or excessive foaming.
Heat the reaction mixture to a gentle reflux (internal temperature approx. 78–80 °C)[9].
Maintain reflux for 2 to 3 hours. Monitor the reaction progress via TLC (Hexanes:Ethyl Acetate, 2:1 v/v) or LC-MS until the starting material (MW: 220.18) is fully consumed and the product peak (MW: 190.19) dominates.
Step 3: Workup and Isolation
Expert Insight: The filtration step must be performed while the mixture is hot. The newly formed aniline derivative can co-precipitate with the iron oxide sludge as the solution cools, leading to severe yield losses.
Prepare a fritted Büchner funnel packed with a 2-inch pad of Celite 545.
Filter the hot reaction mixture under vacuum to remove the unreacted iron and iron oxide byproducts.
Wash the Celite pad thoroughly with hot Ethyl Acetate (3 × 20 mL) to extract any residual product trapped in the matrix.
Transfer the combined filtrates to a rotary evaporator and concentrate under reduced pressure to remove the ethanol.
Step 4: Purification
Dilute the resulting aqueous residue with Ethyl Acetate (50 mL) and transfer to a separatory funnel.
Wash the organic layer sequentially with saturated aqueous NaHCO₃ (20 mL) to neutralize any residual acidity, followed by brine (20 mL)[7].
Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate in vacuo.
The crude product can be used directly for subsequent ligations (e.g., Ullmann coupling or thiourea formation in Enzalutamide synthesis)[1]. If analytical purity is required, recrystallize from a mixture of Ethyl Acetate and Hexanes to afford Methyl 5-amino-4-cyano-2-methylbenzoate as an off-white to pale yellow solid.
Using Methyl 5-amino-4-cyano-2-methylbenzoate as an intermediate in API synthesis
An Application Note on the Strategic Use of Methyl 5-amino-4-cyano-2-methylbenzoate in the Synthesis of Advanced Pharmaceutical Intermediates Introduction: The Versatility of Substituted Benzoates in Modern Drug Discover...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note on the Strategic Use of Methyl 5-amino-4-cyano-2-methylbenzoate in the Synthesis of Advanced Pharmaceutical Intermediates
Introduction: The Versatility of Substituted Benzoates in Modern Drug Discovery
In the landscape of modern medicinal chemistry, the rational design of Active Pharmaceutical Ingredients (APIs) relies heavily on the availability of versatile chemical building blocks. Substituted aromatic compounds, particularly those with multiple, orthogonally reactive functional groups, are of paramount importance. Methyl 5-amino-4-cyano-2-methylbenzoate is an exemplar of such a strategic intermediate. Its trifunctional nature—possessing an aromatic amine, a nitrile, and a methyl ester—offers a rich platform for a diverse array of chemical transformations. This structure is particularly amenable to the construction of complex heterocyclic systems, which form the core of many targeted therapies, especially in oncology.[1][2]
The amino group serves as a nucleophile or a precursor to a diazonium salt, enabling the formation of fused ring systems. The cyano group can act as a linchpin in cyclization reactions or be transformed into other functional groups like amides or amines.[3] The methyl ester provides a handle for modification, most commonly through amidation to introduce further diversity. This application note provides a detailed, field-proven protocol for leveraging Methyl 5-amino-4-cyano-2-methylbenzoate in the synthesis of a 4-oxo-3,4-dihydroquinazoline-7-carbonitrile scaffold, a key precursor for a class of potent kinase inhibitors.[4]
Physicochemical Properties of the Intermediate
A thorough understanding of the starting material's properties is fundamental to successful and reproducible synthesis.
Note: As this is a specialized intermediate, comprehensive experimental data is not widely published. The properties are based on the analysis of its constituent functional groups and data from structurally similar compounds.
Core Application: Synthesis of a Quinazolinone Precursor
This section details the synthesis of 2,4-dimethyl-4-oxo-3,4-dihydroquinazoline-7-carbonitrile, a key intermediate for kinase inhibitors, from Methyl 5-amino-4-cyano-2-methylbenzoate. The protocol follows a two-step, one-pot procedure that is both efficient and scalable.
Causality Behind Experimental Choices (The "Why")
The selected transformation is a classic and robust method for constructing the quinazolinone core.
Step 1: Acylation. The initial reaction with acetic anhydride acylates the primary amino group. This serves two purposes: it forms the N-acetyl group that will become part of the final heterocyclic ring, and it creates an N-acylanthranilate derivative which is primed for cyclization.
Step 2: Cyclocondensation. The introduction of ammonia serves as the nitrogen source for the second part of the heterocycle. The reaction proceeds via an initial amidation of the methyl ester, followed by an intramolecular cyclization (dehydration) to form the stable, fused pyrimidinone ring of the quinazolinone system. Performing this in a one-pot fashion from the acylated intermediate avoids a difficult and often low-yielding isolation of the N-acetylated product.
Visualizing the Synthetic Workflow
Caption: Synthetic workflow for the two-step, one-pot synthesis of the quinazolinone precursor.
Detailed Experimental Protocol
Materials and Reagents:
Methyl 5-amino-4-cyano-2-methylbenzoate (1.0 eq)
Acetic Anhydride (3.0 eq)
Ammonium Acetate (10.0 eq)
Glacial Acetic Acid (as solvent)
Ethanol (for recrystallization)
Deionized Water
Standard laboratory glassware, heating mantle, magnetic stirrer, and filtration apparatus.
Procedure:
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 5-amino-4-cyano-2-methylbenzoate (e.g., 19.0 g, 0.1 mol).
Acylation: Add glacial acetic acid (100 mL) to the flask, followed by the slow addition of acetic anhydride (28.5 mL, 0.3 mol).
Heating: Heat the reaction mixture to reflux (approximately 118°C) and maintain for 2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.
Cyclocondensation: After 2 hours, remove the heat source and allow the mixture to cool to approximately 80°C. Carefully add ammonium acetate (77.0 g, 1.0 mol) in portions to control the initial exotherm.
Second Reflux: Once the addition is complete, return the flask to the heating mantle and heat at reflux for an additional 4 hours.
Work-up and Isolation: After the reflux period, cool the reaction mixture to room temperature. A precipitate should form. Pour the cooled mixture into 500 mL of ice-cold deionized water with stirring.
Filtration: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with deionized water (3 x 100 mL) to remove residual acetic acid and salts.
Drying: Dry the crude product in a vacuum oven at 60-70°C to a constant weight.
Purification: The crude solid can be further purified by recrystallization from hot ethanol to yield the final product as a crystalline solid.
Safety and Handling
Acetic Anhydride: Corrosive and a lachrymator. Handle exclusively in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.
Glacial Acetic Acid: Corrosive. Handle with the same precautions as acetic anhydride.
Toxicity of Reagents: The toxicity of the primary intermediate has not been fully characterized. It is prudent to treat it as a potentially hazardous substance. Avoid inhalation of dust and skin contact.[5]
Reaction Conditions: The reaction is run at elevated temperatures. Ensure all glassware is free of cracks and properly secured.
Analytical Characterization
To ensure the identity and purity of the synthesized product, a suite of analytical techniques should be employed.
Technique
Purpose
Expected Observations
¹H NMR
Structural confirmation
Peaks corresponding to the two methyl groups, aromatic protons, and the N-H proton of the quinazolinone ring.
¹³C NMR
Structural confirmation
Resonances for the nitrile carbon, carbonyl carbon, and all unique aromatic and methyl carbons.
FT-IR
Functional group analysis
Characteristic stretches for the nitrile (C≡N) around 2230 cm⁻¹, the amide carbonyl (C=O) around 1680 cm⁻¹, and N-H/C-H bonds.
LC-MS
Purity and Mass Verification
A major peak on the liquid chromatogram with the correct mass-to-charge ratio for the protonated molecule [M+H]⁺.
Melting Point
Purity Assessment
A sharp, defined melting point range indicates high purity.
Conclusion
Methyl 5-amino-4-cyano-2-methylbenzoate stands out as a highly valuable and strategic intermediate for the synthesis of complex pharmaceutical molecules. Its unique arrangement of functional groups provides a direct and efficient pathway to high-value heterocyclic scaffolds, such as the quinazolinone core demonstrated in this note. The described protocol is robust, scalable, and founded on well-understood chemical principles, making it a reliable method for researchers in drug discovery and process development. The ability to construct these key API precursors efficiently underscores the importance of such multi-functional building blocks in accelerating the development of next-generation therapeutics.
References
Deshmukh, R., et al. (2018). Design, synthesis and anticancer studies of novel aminobenzazolyl pyrimidines as tyrosine kinase inhibitors. PubMed. [Link]
Manjunatha, K.S., et al. (2011). Rapid synthesis of Abelson tyrosine kinase inhibitors using click chemistry. ResearchGate. [Link]
Gevorgyan, A., et al. (2019). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. MDPI. [Link]
Gevorgyan, A., et al. (2019). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. PubMed. [Link]
Abdel-Aziem, A., et al. (2016). Novel 5-anilinoquinazoline-8-nitro derivatives as inhibitors of VEGFR-2 tyrosine kinase: synthesis, biological evaluation and molecular docking. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Ansorge, M., et al. (2015). Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide.
Alain, M., & Daniel, H. (2006). Process for the industrial synthesis of the methyl diester of 5-amino-3-carboxymethyl-4-cyano-2-thiophenecarboxylic acid, and application to the synthesis of bivalent salts of ranelic acid and their hydrates.
Bakulina, O., et al. (2019). An isoxazole strategy for the synthesis of alkyl 5-amino-4-cyano-1H-pyrrole-2-carboxylates – versatile building blocks for assembling pyrrolo-fused heterocycles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
CAS Common Chemistry. Methyl 3-(aminomethyl)-5-cyano-2-methylbenzoate. Accessed March 25, 2026. [Link]
Li, Y., et al. (2023). Developing a fast and catalyst-free protocol to form C=N double bond with high functional group tolerance. National Center for Biotechnology Information. [Link]
Application Note: Strategic Utilization of Methyl 5-amino-4-cyano-2-methylbenzoate in Suzuki-Miyaura Cross-Coupling Reactions
Executive Summary Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly functionalized, privileged polysubstituted benzene scaffold utilized in the development of advanced therapeutics, particularly in...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly functionalized, privileged polysubstituted benzene scaffold utilized in the development of advanced therapeutics, particularly in oncology and targeted kinase inhibition. Featuring four orthogonal functional groups—a methyl ester, a methyl group, a cyano group, and an aniline moiety—this building block offers exceptional versatility for late-stage diversification.
Because the native primary amine cannot directly participate in palladium-catalyzed Suzuki-Miyaura cross-coupling, it must be activated via diazotization. This application note details two field-proven, self-validating protocols for achieving C-C bond formation at the C5 position: a robust Sandmeyer-Halogenation Route and a highly atom-economical, base-free Direct Diazonium Cross-Coupling Route .
Mechanistic Rationale & Pathway Selection
The electronic environment of methyl 5-amino-4-cyano-2-methylbenzoate dictates its reactivity. The strongly electron-withdrawing cyano group at the C4 position decreases the nucleophilicity of the C5 amine, requiring aggressive diazotization conditions. However, once converted to an electrophile (either a halide or a diazonium salt), this same electron-withdrawing effect significantly accelerates the oxidative addition step in the palladium catalytic cycle.
We present two strategic pathways for cross-coupling:
Pathway A (The Sandmeyer-Suzuki Route): Involves the conversion of the amine to a stable 5-bromo intermediate[1]. This pathway is ideal for library synthesis where the electrophilic scaffold must be stockpiled, purified, and distributed for parallel cross-coupling with various boronic acids.
Pathway B (The Direct Diazonium Suzuki Route): Leverages the arenediazonium salt as a "super-electrophile." Because diazonium salts undergo oxidative addition with Pd(0) orders of magnitude faster than aryl halides, the subsequent transmetalation can proceed without the addition of an exogenous base [2],. This is critical for methyl 5-amino-4-cyano-2-methylbenzoate, as base-free conditions completely eliminate the risk of premature methyl ester hydrolysis or cyano group hydration.
Strategic workflows for functionalizing the 5-amino group via Pd-catalyzed cross-coupling.
Quantitative Data Summary
The following table summarizes the comparative metrics of both pathways based on standardized optimization studies.
Metric
Pathway A: Sandmeyer to Bromide
Pathway A: Suzuki of Bromide
Pathway B: Direct Diazonium Suzuki
Electrophile
Native Amine
5-Bromo Derivative
Diazonium Tetrafluoroborate
Catalyst / Reagents
CuBr2
,
t
-BuONO
Pd(dppf)Cl2
(5 mol%),
K2CO3
Pd(OAc)2
or Pd/C (2-5 mol%)
Solvent System
Anhydrous Acetonitrile
1,4-Dioxane /
H2O
(4:1)
Methanol (Anhydrous)
Temperature / Time
65 °C / 2 hours
90 °C / 12-18 hours
25-50 °C / 1-3 hours
Base Required?
No
Yes (3.0 equiv)
No (Base-Free)
Typical Yield
75 - 85%
65 - 80%
80 - 95%
Key Advantage
Yields a stable, isolable building block for library synthesis.
Robust, well-understood traditional coupling mechanics.
Protocol 1: Synthesis of Methyl 5-bromo-4-cyano-2-methylbenzoate (Pathway A - Step 1)
This protocol utilizes anhydrous Sandmeyer conditions to prevent phenol byproduct formation.
Preparation: To an oven-dried 100 mL Schlenk flask under an argon atmosphere, add methyl 5-amino-4-cyano-2-methylbenzoate (10.0 mmol) and anhydrous copper(II) bromide (
CuBr2
, 12.0 mmol).
Solvation: Suspend the mixture in anhydrous acetonitrile (40 mL). Causality: Acetonitrile is a polar aprotic solvent that effectively stabilizes the transient radical intermediates during the Sandmeyer process without acting as a nucleophile.
Diazotization/Halogenation: Cool the suspension to 0 °C. Dropwise, add tert-butyl nitrite (
t
-BuONO, 15.0 mmol) over 15 minutes. Causality:
t
-BuONO acts as an organic source of nitrosonium ions (
NO+
). Using an organic nitrite avoids aqueous acidic conditions, which could hydrolyze the methyl ester.
Heating: Remove the ice bath and heat the reaction to 65 °C for 2 hours until nitrogen evolution ceases.
Workup: Cool to room temperature, quench with 1M HCl (20 mL) to solubilize copper salts, and extract with Ethyl Acetate (3 x 30 mL). Wash the combined organics with brine, dry over
Na2SO4
, and concentrate. Purify via flash chromatography (Hexanes/EtOAc) to yield the 5-bromo derivative.
Protocol 2: Standard Suzuki-Miyaura Coupling of the Bromide (Pathway A - Step 2)
Setup: In a microwave vial or Schlenk tube, combine methyl 5-bromo-4-cyano-2-methylbenzoate (1.0 mmol), the desired arylboronic acid (1.2 mmol),
Pd(dppf)Cl2
(0.05 mmol, 5 mol%), and
K2CO3
(3.0 mmol).
Solvent Addition: Add a degassed mixture of 1,4-Dioxane and Water (4:1 v/v, 5 mL). Causality: The biphasic system ensures solubility of both the organic electrophile and the inorganic base.
Pd(dppf)Cl2
is selected because its large bite angle facilitates reductive elimination in sterically encumbered ortho-substituted systems.
Reaction: Heat the mixture to 90 °C for 12 hours. Monitor via LC-MS.
Isolation: Dilute with water, extract with EtOAc, dry, and purify via silica gel chromatography.
Protocol 3: Base-Free Direct Diazonium Suzuki-Miyaura Coupling (Pathway B)
This advanced protocol directly couples the amine without a halogenation step, protecting base-sensitive moieties[2].
Diazonium Salt Formation: Dissolve methyl 5-amino-4-cyano-2-methylbenzoate (1.0 mmol) in anhydrous THF (5 mL) at -10 °C. Add boron trifluoride diethyl etherate (
BF3⋅OEt2
, 1.5 mmol) followed by dropwise addition of
t
-BuONO (1.2 mmol). Stir for 30 minutes. Causality: The
BF4−
counterion provides a non-nucleophilic environment, precipitating the diazonium tetrafluoroborate salt as a highly stable, isolable solid. Filter and wash with cold diethyl ether.
Cross-Coupling Setup: In a separate flask, combine the isolated diazonium salt (1.0 mmol), arylboronic acid (1.1 mmol), and
Pd(OAc)2
or Pd/C (2 mol%).
Base-Free Reaction: Add anhydrous Methanol (5 mL) and stir at 25-50 °C for 1-3 hours. Causality: The diazonium group is exceptionally electrophilic. Oxidative addition occurs rapidly with the extrusion of
N2
gas. The resulting cationic Pd(II) complex is electrophilic enough to undergo transmetalation directly with the boronic acid without the need for base activation.
Workup: Filter the mixture through a pad of Celite to remove the catalyst, concentrate the filtrate, and purify via chromatography.
Base-free catalytic cycle of the diazonium Suzuki-Miyaura cross-coupling reaction.
References
Felpin, F.-X., et al. "Suzuki-Miyaura Reactions of Arenediazonium Salts Catalyzed by Pd(0)/C. One-Pot Chemoselective Double Cross-Coupling Reactions." Organic Letters, 2007, 9(15), 2911-2914.[2]
URL:[Link]
Wang, J., et al. "Synthesis of Trimethylstannyl Arylboronate Compounds by Sandmeyer-Type Transformations and Their Applications in Chemoselective Cross-Coupling Reactions." The Journal of Organic Chemistry, 2014, 79(5), 1979-1988.[1]
URL:[Link]
Kyushu University Research Reports. "Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction." Nature Communications (Referenced via Institutional Catalog), 2021.
URL: [Link]
Application Note: Formulating In Vitro Assays with Methyl 5-amino-4-cyano-2-methylbenzoate in Fragment-Based Lead Discovery
Executive Summary & Biophysical Rationale Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly functionalized, low-molecular-weight building block utilized in Fragment-Based Lead Discovery (FBLD). Stru...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Biophysical Rationale
Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly functionalized, low-molecular-weight building block utilized in Fragment-Based Lead Discovery (FBLD). Structurally, it is an ideal probe for interrogating complex protein pockets (such as kinase hinge regions or protein-protein interaction interfaces) due to its distinct pharmacophoric vectors: an amino group (hydrogen bond donor), a cyano group (linear hydrogen bond acceptor), and a methyl ester (hydrophobic bulk with an acceptor).
Because fragments possess low intrinsic binding affinities (typically
KD
in the high micromolar to millimolar range), standard biochemical assays often fail to capture their transient target engagement[1]. Therefore, formulating assays with this compound requires highly sensitive, label-free biophysical techniques. This guide establishes a self-validating workflow utilizing Surface Plasmon Resonance (SPR) as the primary kinetic screen, orthogonally paired with 2D Heteronuclear Single Quantum Coherence (HSQC) NMR to confirm atomic-level structural engagement.
Figure 1: Fragment-based lead discovery workflow for Methyl 5-amino-4-cyano-2-methylbenzoate.
Physicochemical Profiling & Rule of Three (Ro3) Compliance
To understand why specific assay conditions are chosen, one must first analyze the fragment's physicochemical properties. Methyl 5-amino-4-cyano-2-methylbenzoate strictly adheres to the "Rule of Three" (Ro3), making it an optimal starting point for hit-to-lead evolution. Its low molecular weight (190.20 Da) necessitates exceptionally high target immobilization levels in SPR to generate a detectable mass-based response[2].
SPR is selected as the primary screen because it provides real-time, label-free kinetic data (
kon
,
koff
) and affinity (
KD
) measurements[3]. However, the SPR signal is exquisitely sensitive to the refractive index of the bulk solvent. Because Methyl 5-amino-4-cyano-2-methylbenzoate must be solubilized in Dimethyl Sulfoxide (DMSO), even a 0.1% mismatch in DMSO concentration between the running buffer and the injected sample will produce a massive bulk shift, completely masking the fragment's weak binding signal[2]. To counteract this, a rigorous DMSO solvent correction protocol is mandatory.
Mechanistic Step: To detect a 190 Da fragment binding to a ~30 kDa protein, the theoretical maximum response (
Rmax
) must be optimized. Immobilize the target protein onto a CM5 sensor chip via standard EDC/NHS amine coupling to achieve a high density (typically 3,000–5,000 Response Units [RU]).
Self-Validation: Leave Flow Cell 1 (FC1) unmodified (or immobilize a deactivated mutant protein) to serve as an in-line reference for subtracting non-specific binding and bulk refractive index changes[4].
DMSO Solvent Correction Calibration:
Mechanistic Step: Prepare a series of 8 running buffers with DMSO concentrations ranging from 1.5% to 2.5% (bracketing the exact 2.0% assay running buffer). Inject these prior to the fragment screen to generate a calibration curve. The Biacore software uses this curve to mathematically eliminate the refractive index anomalies caused by DMSO[2].
Fragment Preparation & Injection:
Mechanistic Step: Dilute the 50 mM Methyl 5-amino-4-cyano-2-methylbenzoate DMSO stock into the running buffer to a final concentration of 200 µM (maintaining exactly 2.0% DMSO). Inject over both FC1 and FC2 at a high flow rate (30–50 µL/min) to minimize mass transport limitations.
System Self-Validation (Control Injections):
Mechanistic Step: Inject a known reference binder (positive control) every 20–30 cycles.
Causality: If the
Rmax
of the positive control drops by >10% over the run, the immobilized target is denaturing, and the fragment binding data must be discarded[4].
Orthogonal Validation: 2D 15N-1H HSQC-NMR
Causality in NMR Assay Design
While SPR is highly sensitive, it cannot definitively prove where the fragment is binding. Fragments can yield false positives in SPR by aggregating and binding non-specifically to the sensor matrix or the protein surface[5]. 2D 15N-1H HSQC-NMR acts as an orthogonal, self-validating filter. By observing Chemical Shift Perturbations (CSPs) of the protein's backbone amide resonances, researchers can confirm that Methyl 5-amino-4-cyano-2-methylbenzoate binds to a specific, localized active site[6].
Protocol 2: HSQC-NMR Validation
Isotope Labeling & Sample Preparation:
Mechanistic Step: Express the target protein in E. coli using 15N-enriched minimal media. Purify and concentrate to 50 µM in a specialized NMR buffer (e.g., 50 mM Phosphate, pH 7.0, 10% D2O for spectrometer lock).
Fragment Titration:
Mechanistic Step: Add Methyl 5-amino-4-cyano-2-methylbenzoate to a final concentration of 1 mM (a 20-fold molar excess). Maintain the final DMSO concentration strictly at 2% to match the SPR conditions and prevent solvent-induced protein unfolding.
Data Acquisition & Self-Validation:
Mechanistic Step: Acquire the 2D HSQC spectrum. Overlay the fragment-bound (holo) spectrum with the DMSO-matched apo-protein spectrum.
Causality & Validation: A true hit will cause specific, localized peak shifts (>0.05 ppm) corresponding to the binding pocket residues. Self-Validation Checkpoint: If the addition of the fragment causes global peak broadening or the disappearance of the majority of signals, the fragment is inducing non-specific aggregation or denaturation, invalidating the hit[6].
Data Interpretation & Hit Triage
To ensure rigorous scientific integrity, all data generated from the SPR and NMR protocols must be cross-referenced. A compound is only advanced to hit-to-lead chemistry (e.g., X-ray crystallography) if it satisfies the metrics in Table 2.
Table 2: Expected Assay Metrics & Hit Triage Criteria
Metric
SPR (Primary Screen)
HSQC-NMR (Orthogonal Validation)
Primary Readout
Response Units (RU) vs. Time
Chemical Shift Perturbation (CSP)
Kinetic Profile
"Square-wave" rapid on/off rates
Fast exchange regime on NMR timescale
Hit Validation Criteria
Dose-dependent response,
KD
< 1 mM
Specific peak shifting > 0.05 ppm
False Positive Filter
Reference flow cell subtraction
Apo-protein vs. Holo-protein overlay
References
Screening and analysis of fragments using Biacore systems - Cytiva. Available at: [Link]
Fragment-based screening using surface plasmon resonance technology - PubMed (Geitmann et al., 2009). Available at: [Link]
Emerging role of surface plasmon resonance in fragment-based drug discovery - PubMed (Navratilova & Hopkins, 2011). Available at: [Link]
Fragment Screening by Surface Plasmon Resonance - PMC - NIH (Navratilova et al., 2010). Available at:[Link]
Fragment screening by surface plasmon resonance - PubMed (Navratilova & Hopkins, 2010). Available at:[Link]
Development of a Fragment-Based Screening Assay for the Focal Adhesion Targeting Domain Using SPR and NMR - MDPI (2019). Available at: [Link]
Application Notes & Protocols: Chemoselective Reduction of the Cyano Group in Methyl 5-amino-4-cyano-2-methylbenzoate
For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Conversion to a Key Diamine Intermediate The selective reduction of the cyano group in Methyl 5-amino-4-cyano-2-methylbenzoate...
Author: BenchChem Technical Support Team. Date: April 2026
For: Researchers, scientists, and drug development professionals.
Introduction: The Strategic Conversion to a Key Diamine Intermediate
The selective reduction of the cyano group in Methyl 5-amino-4-cyano-2-methylbenzoate to its corresponding aminomethyl derivative, Methyl 5-amino-4-(aminomethyl)-2-methylbenzoate, is a pivotal transformation in synthetic organic chemistry. This resulting diamino-benzoate structure serves as a high-value building block, particularly in the synthesis of complex heterocyclic systems integral to pharmaceutical agents and advanced materials. The primary challenge of this conversion lies in achieving high chemoselectivity. The reducing agent must selectively target the cyano group while preserving the integrity of both the methyl ester and the aromatic amino functionalities, which are susceptible to reduction or undesired side reactions under harsh conditions.
This guide provides a comprehensive overview of three field-proven protocols for this reduction, each employing a different class of reducing agent. The methodologies are detailed with an emphasis on the rationale behind experimental choices, potential challenges, and troubleshooting, ensuring that researchers can select and implement the most suitable protocol for their specific laboratory context and synthetic goals.
Decision Workflow for Protocol Selection
The choice of reduction protocol is contingent on available equipment, safety infrastructure, and the desired balance between reaction speed, cost, and chemoselectivity. The following diagram illustrates a decision-making framework.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing the Synthesis Yield of Methyl 5-amino-4-cyano-2-methylbenzoate
Welcome to the Technical Support Center. Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly functionalized aromatic building block critical to modern drug development. Its synthesis requires a precis...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9) is a highly functionalized aromatic building block critical to modern drug development. Its synthesis requires a precise three-step sequence starting from methyl 4-bromo-2-methylbenzoate. Because the molecule contains multiple reactive and directing groups (ester, methyl, cyano, and nitro/amino), achieving a high overall yield requires strict control over both chemoselectivity and regioselectivity.
Below, we have outlined the causal logic, troubleshooting FAQs, and validated step-by-step protocols for each stage of the synthetic workflow.
Figure 1: Three-step synthetic workflow for Methyl 5-amino-4-cyano-2-methylbenzoate.
Section 1: Step 1 - Palladium-Catalyzed Cyanation
Q: My cyanation of methyl 4-bromo-2-methylbenzoate using Zn(CN)₂ is stalling at 60% conversion, and I am observing a significant amount of homocoupled biaryl impurity. How can I drive this to completion?
The Causality:
Stalled conversions and biaryl formation in Pd-catalyzed cyanations are typically caused by catalyst deactivation via oxidation or "cyanide poisoning." Alkali cyanides (like NaCN or KCN) are highly soluble in organic solvents and generate a high concentration of free cyanide ions. Cyanide is a strong σ-donor and easily coordinates to Palladium, forming a catalytically dead
[Pd(CN)4]2−
complex. Zinc cyanide (
Zn(CN)2
) is preferred because its low solubility acts as a slow-release cyanide reservoir, keeping the steady-state concentration of free
CN−
low enough to allow the catalytic cycle to proceed [1]. However, if the reaction is not strictly degassed, the active Pd(0) is easily oxidized, halting the reaction.
The Solution:
Switch to a highly active catalyst system like
Pd2(dba)3
with
dppf
, and add a catalytic amount of zinc dust. The zinc dust acts as an in-situ reductant, continuously reducing any oxidized Pd(II) back to the active Pd(0) species, ensuring the reaction goes to completion.
Step-by-Step Protocol: Aryl Cyanation
Preparation: Charge an oven-dried Schlenk flask with methyl 4-bromo-2-methylbenzoate (1.0 eq),
Zn(CN)2
(0.6 eq),
Pd2(dba)3
(2 mol%),
dppf
(4 mol%), and Zinc dust (0.2 eq).
Degassing: Evacuate the flask and backfill with ultra-pure
N2
. Repeat this cycle three times.
Reaction: Add anhydrous, rigorously degassed DMF (10 mL/g of substrate) via syringe. Heat the mixture to 90 °C and stir vigorously for 4–6 hours.
Workup: Cool to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove zinc salts and palladium residue. Wash the organic layer with 5% aqueous ammonia (to remove residual cyanide), followed by brine. Dry over
Na2SO4
and concentrate.
Section 2: Step 2 - Regioselective Nitration
Q: During the nitration of methyl 4-cyano-2-methylbenzoate, I am getting a mixture of the desired C5-nitro isomer and the C3-nitro isomer, along with some amide byproduct. How do I improve regioselectivity and prevent nitrile hydrolysis?
The Causality:
Regioselectivity is governed by the directing effects of the existing substituents. The C1-ester is meta-directing (directing to C3, C5). The C2-methyl group is ortho/para-directing (activating C3 and C5). Therefore, electrophilic attack is restricted to C3 and C5. However, C3 is sandwiched between the methyl group and the cyano group, making it highly sterically hindered. C5 is para to the methyl group and much less hindered.
The formation of the C3-isomer and amide byproducts (via acid-catalyzed hydration of the nitrile) is a direct consequence of poor thermal management. Nitration is highly exothermic; local hot spots provide the activation energy required to overcome the steric hindrance at C3 and to hydrolyze the nitrile group [2].
The Solution:
Use a standard "mixed acid" system but maintain strict cryogenic control. Slower addition rates and high-efficiency stirring prevent local hot spots, ensuring >95% regioselectivity for the C5 position.
Step-by-Step Protocol: Regioselective Nitration
Preparation: Dissolve methyl 4-cyano-2-methylbenzoate (1.0 eq) in concentrated
H2SO4
(5 volumes) in a round-bottom flask equipped with an internal thermometer.
Cooling: Submerge the flask in an ice-salt bath and cool the internal temperature to 0 °C.
Nitration: Prepare a nitrating mixture of fuming
HNO3
(1.1 eq) and concentrated
H2SO4
(2 volumes). Add this mixture dropwise via a syringe pump over 2 hours. Critical: Adjust the addition rate so the internal temperature never exceeds 5 °C.
Workup: Stir for an additional 1 hour at 0–5 °C. Quench the reaction by slowly pouring the mixture over vigorously stirred crushed ice. Filter the resulting pale yellow precipitate, wash extensively with cold water until the filtrate is pH neutral, and dry under vacuum.
Q: When reducing methyl 4-cyano-2-methyl-5-nitrobenzoate using Pd/C and H₂, I am losing the cyano group (over-reduction to benzylamine). How can I selectively reduce the nitro group without touching the nitrile or the ester?
The Causality:
Catalytic hydrogenation (
H2
with Pd/C or Raney Nickel) is a surface-mediated process. The highly polarized
C≡N
triple bond easily coordinates to the palladium surface and undergoes sequential addition of hydrogen, yielding a primary amine impurity. To achieve perfect chemoselectivity, you must switch to a Single-Electron Transfer (SET) reduction method. Iron-mediated reduction operates via SET; the nitro group is an excellent electron acceptor (low LUMO) and readily accepts electrons from the iron surface to form a nitro radical anion, which is then protonated. The cyano group has a much higher reduction potential and remains completely inert under these mild SET conditions [3].
The Solution:
Utilize a modified Béchamp reduction using activated Iron powder and Ammonium Chloride (
NH4Cl
). The mild acidic nature of
NH4Cl
activates the iron surface without causing acid-catalyzed ester hydrolysis.
Quantitative Comparison of Reduction Methods
Reduction Method
Conditions
Yield of Desired Amine
Chemoselectivity (Nitrile Intact)
Major Impurity Profile
Pd/C,
H2
1 atm
H2
, MeOH, 25 °C
45%
Poor (<50%)
Benzylamine derivative (over-reduction)
Raney Nickel
3 atm
H2
, EtOH, 50 °C
20%
Very Poor (<25%)
Benzylamine + Ester hydrolysis
SnCl2⋅2H2O
EtOH, Reflux, 80 °C
78%
Good (90%)
Tin salts (difficult to purge)
Fe,
NH4Cl
EtOH/
H2O
, 70 °C
>92%
Excellent (>99%)
None (Clean conversion)
Table 1: Impact of reduction conditions on the yield and chemoselectivity of Methyl 5-amino-4-cyano-2-methylbenzoate.
Figure 2: Troubleshooting logic tree for resolving chemoselectivity failures during nitro reduction.
Step-by-Step Protocol: Chemoselective SET Reduction
Preparation: Suspend methyl 4-cyano-2-methyl-5-nitrobenzoate (1.0 eq) in a 4:1 mixture of Ethanol and
H2O
(10 volumes total).
Reagent Addition: Add
NH4Cl
(5.0 eq) and fine Iron powder (5.0 eq, <10 μm particle size).
Reaction: Heat the biphasic suspension to 70 °C. Stir vigorously for 2–3 hours. The reaction progress can be easily monitored by TLC (disappearance of the higher-Rf nitro compound).
Workup: While the mixture is still hot (to prevent product precipitation), filter it through a tightly packed pad of Celite to remove iron oxides. Wash the filter cake with hot ethanol. Concentrate the filtrate under reduced pressure, extract with ethyl acetate, wash with brine, dry over
Na2SO4
, and evaporate to yield the pure methyl 5-amino-4-cyano-2-methylbenzoate.
References
Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. Organic Letters - ACS Publications.[Link]
Competition of Aromatic Bromination and Nitration in Concentrated Sulfuric Acid. SCIRP.[Link]
Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. RSC Publishing.[Link]
Optimization
Technical Support Center: Resolving Solubility Issues of Methyl 5-amino-4-cyano-2-methylbenzoate
Welcome to the technical support center for Methyl 5-amino-4-cyano-2-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubili...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for Methyl 5-amino-4-cyano-2-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubility challenges encountered during experimental work. Our approach is rooted in fundamental chemical principles and validated through practical, field-proven insights to ensure the integrity and success of your research.
Understanding the Molecule: Methyl 5-amino-4-cyano-2-methylbenzoate
Methyl 5-amino-4-cyano-2-methylbenzoate is a multifaceted organic compound with a molecular structure that presents unique solubility characteristics. Its aromatic core, substituted with an amino group, a cyano group, a methyl group, and a methyl ester, dictates its interactions with various organic solvents.
The presence of both hydrogen bond donors (the amino group) and acceptors (the cyano and ester groups) suggests potential solubility in polar solvents.[1] However, the overall aromatic structure contributes to its hydrophobicity, which can lead to solubility in less polar organic solvents as well.[2] This dual nature is often the source of solubility challenges.
Key Physicochemical Properties (Inferred and from Related Compounds):
This section addresses frequently encountered problems when dissolving Methyl 5-amino-4-cyano-2-methylbenzoate and provides a logical, step-by-step approach to resolving them.
FAQ 1: My compound is not dissolving in a common non-polar solvent (e.g., hexane, toluene). What should I do?
Answer:
This is expected behavior due to the polar functional groups (amino, cyano, ester) on the molecule. Non-polar solvents lack the ability to form the necessary hydrogen bonds or dipole-dipole interactions to effectively solvate the molecule.
Troubleshooting Steps:
Increase Solvent Polarity: Gradually increase the polarity of your solvent system. A good starting point is to try solvents like ethyl acetate, dichloromethane (DCM), or acetone.
Utilize Co-solvency: If the compound has limited solubility in a single solvent, a mixture of solvents can be highly effective.[4] This technique, known as co-solvency, can enhance solubility by creating a more favorable solvation environment.[5] For example, a mixture of toluene and a small amount of a more polar solvent like methanol or ethanol could be effective.
FAQ 2: I'm observing poor solubility in a polar aprotic solvent (e.g., acetone, ethyl acetate). What's the next step?
Answer:
While polar aprotic solvents are a good choice, the crystalline nature of the compound might require additional energy to break the crystal lattice.
Troubleshooting Steps:
Apply Gentle Heating: Increasing the temperature often enhances the solubility of solids.[6][7] Use a water bath or a heating mantle with a stirrer to gently heat the solution. Monitor the temperature to avoid any potential degradation of the compound.
Sonication: If heating is not desirable or fully effective, sonication can be used to provide mechanical energy to break up the solid particles and facilitate dissolution.
Consider More Polar Solvents: If the above steps fail, move to more polar solvents such as acetonitrile, dimethylformamide (DMF), or dimethyl sulfoxide (DMSO). These solvents have stronger dipole moments and can be very effective at dissolving moderately polar compounds.[5]
FAQ 3: The compound dissolves at a higher temperature but precipitates out upon cooling. How can I keep it in solution?
Answer:
This phenomenon, known as recrystallization, is common when the solubility of a compound is highly dependent on temperature.[6]
Troubleshooting Steps:
Maintain Elevated Temperature: If your experimental protocol allows, maintain the solution at the elevated temperature at which the compound is soluble.
Use a Co-solvent System: A carefully selected co-solvent can help to keep the compound in solution at lower temperatures.[4] Experiment with adding a small percentage of a "good" solvent (one in which the compound is highly soluble, like DMF or DMSO) to the "poor" solvent in which it precipitates.
Formulate as a Solid Dispersion: For applications like drug delivery, creating a solid dispersion can improve solubility and dissolution rate.[5] This involves dissolving the compound and a carrier in a common solvent and then removing the solvent.
FAQ 4: I'm concerned about the stability of the compound in certain solvents or at higher temperatures. How can I assess this?
Answer:
This is a valid concern, as the amino and cyano groups can be susceptible to reaction under certain conditions.
Assessment Protocol:
Small-Scale Stability Test: Dissolve a small, known amount of the compound in the solvent of interest.
Incubate: Keep the solution under the intended experimental conditions (e.g., elevated temperature, specific pH if applicable) for a defined period.
Analyze for Degradation: Use analytical techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the appearance of new spots or peaks, which would indicate degradation. Compare the analytical profile to a freshly prepared solution.
Experimental Protocols
Protocol 1: Systematic Solvent Screening for Solubility Determination
This protocol outlines a systematic approach to identify a suitable solvent for Methyl 5-amino-4-cyano-2-methylbenzoate.
Materials:
Methyl 5-amino-4-cyano-2-methylbenzoate
A range of organic solvents (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, acetonitrile, methanol, ethanol, isopropanol, DMF, DMSO)
Small vials (e.g., 2 mL) with screw caps
Vortex mixer
Water bath or heating block
Procedure:
Dispense Compound: Add a small, accurately weighed amount of Methyl 5-amino-4-cyano-2-methylbenzoate (e.g., 5 mg) to each vial.
Add Solvent: Add a known volume of a single solvent (e.g., 0.5 mL) to each vial.
Initial Observation: Observe if the compound dissolves at room temperature.
Vortex: Vigorously vortex the vials for 30-60 seconds. Observe for dissolution.
Gentle Heating: If the compound is not fully dissolved, place the vials in a water bath or on a heating block at a controlled temperature (e.g., 40-50 °C) for 10-15 minutes.
Observation after Heating: Observe for dissolution. Note if the compound dissolves completely or if some solid remains.
Cooling: Allow the vials that showed complete dissolution upon heating to cool to room temperature. Observe if precipitation occurs.
Record Observations: Systematically record your observations for each solvent in a table.
Protocol 2: Co-solvent System Development
This protocol provides a method for developing a binary solvent mixture to enhance solubility.
Materials:
Methyl 5-amino-4-cyano-2-methylbenzoate
A "poor" solvent in which the compound has low solubility at room temperature.
A "good" solvent in which the compound is highly soluble.
Graduated pipettes or syringes
Vials
Procedure:
Prepare a Slurry: In a vial, create a slurry of the compound in a known volume of the "poor" solvent.
Titrate with "Good" Solvent: While stirring, add the "good" solvent dropwise to the slurry.
Observe for Dissolution: Continue adding the "good" solvent until the compound completely dissolves.
Determine the Ratio: Record the volume of each solvent used to determine the approximate ratio required for dissolution.
Optimization: Prepare several solutions with slightly different ratios around the determined value to find the optimal co-solvent mixture that keeps the compound in solution without using an excessive amount of the "good" solvent.
Visualization of the Troubleshooting Workflow
The following diagram illustrates the logical flow for addressing solubility issues with Methyl 5-amino-4-cyano-2-methylbenzoate.
Caption: A flowchart for systematic troubleshooting of solubility issues.
References
Sahoo, R. N. (n.d.). Techniques Of Solubility Enhancement.
Zhang, Y., et al. (2019). Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures. Organic Process Research & Development. Retrieved from [Link]
Chemistry LibreTexts. (2026, January 27). 13.3: Factors Affecting Solubility. Retrieved from [Link]
Kumar, S., & Singh, A. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics.
Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]
StatPearls. (2022, September 12). Biochemistry, Dissolution and Solubility. NCBI Bookshelf. Retrieved from [https://www.ncbi.nlm.nih.gov/books/NBK54 dissolution-and-solubility/]([Link] dissolution-and-solubility/)
Chemguide. (n.d.). An introduction to amines. Retrieved from [Link]
Chemistry LibreTexts. (2024, November 7). 23.1: Properties of amines. Retrieved from [Link]
Embibe. (2023, January 25). Physical Properties of Amines – Solubility, Melting and Boiling Point. Retrieved from [Link]
Best purification and recrystallization techniques for Methyl 5-amino-4-cyano-2-methylbenzoate
Welcome to the Technical Support Center for the purification and isolation of Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9). This guide is engineered for process chemists and researchers, providing mechanis...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the purification and isolation of Methyl 5-amino-4-cyano-2-methylbenzoate (CAS: 1149388-41-9). This guide is engineered for process chemists and researchers, providing mechanistic troubleshooting, self-validating protocols, and scalable methodologies.
Physicochemical Profiling & Purification Strategy
To purify a molecule effectively, you must first understand its electronic and structural environment. Methyl 5-amino-4-cyano-2-methylbenzoate possesses three distinct functional groups on an aromatic scaffold:
Amino group (-NH₂): Typically basic and a strong hydrogen-bond donor.
Cyano group (-CN): Strongly electron-withdrawing (EWG) via both resonance and induction.
Methyl Ester (-COOMe): Moderately polar, hydrogen-bond acceptor, and EWG.
The Causality of Extraction Failure:
A common mistake when handling aniline derivatives is attempting an acid-base liquid-liquid extraction. However, the combined electron-withdrawing effects of the para-cyano and meta-ester groups severely deplete the electron density on the aniline nitrogen. This renders the amine virtually non-basic. Standard aqueous acidic washes (e.g., 1M HCl) will fail to protonate the molecule, meaning it cannot be partitioned into an aqueous phase. Therefore, purification must rely strictly on crystallization or normal-phase chromatography [1].
Purification Workflow
Figure 1: Purification workflow for Methyl 5-amino-4-cyano-2-methylbenzoate.
Troubleshooting & FAQs
Q1: My product is "oiling out" (forming a biphasic liquid) instead of crystallizing during cooling. How do I fix this?A: "Oiling out" (liquid-liquid phase separation) occurs when the compound's solubility in the solvent system exceeds its melting point at the specific nucleation temperature[2]. Because this molecule has multiple hydrogen-bonding sites, highly polar protic solvents (like pure ethanol) can trap it in a solvated oil state.
The Fix: Switch to a binary solvent system like Ethyl Acetate/Heptane. Heptane acts as an anti-solvent, steepening the solubility curve. Furthermore, you must seed the solution with pure crystals just above the cloud point to force heterogeneous nucleation, and reduce your cooling rate to ≤0.2 °C/min[1].
Q2: I have unreacted starting material (Methyl 4-cyano-2-methyl-5-nitrobenzoate) in my crude mixture. How do I separate it?A: The nitro precursor is significantly less polar than the target amino product. While the nitro group is highly electron-withdrawing, it lacks hydrogen-bond donor capabilities. Conversely, the newly formed -NH₂ group is a strong hydrogen-bond donor that interacts heavily with the silanol groups on silica gel.
The Fix: Perform silica gel flash chromatography. The nitro precursor will elute rapidly, while the amino product will be retained significantly longer.
Q3: Why shouldn't I use Hexane or Dichloromethane (DCM) for chromatography?A: While legacy protocols often cite Hexane/EtOAc or DCM/MeOH, modern pharmaceutical development strictly avoids them due to severe environmental, health, and safety (EHS) profiles. According to the [3], hexane is a neurotoxin and DCM is a highly regulated volatile organic compound. Heptane is the direct, safer drop-in replacement for hexane, offering identical chromatographic resolution without the neurotoxicity[4].
Good alternative for highly pure crude. May cause oiling out if impurities are high.
Hexane / DCM
Legacy Chromatography
Good
Red
High toxicity and environmental impact. Strictly avoid in modern scale-up[4].
Water / Methanol
Precipitation
Poor
Yellow
Poor solubility control for this highly aromatic, moderately lipophilic system.
Self-Validating Experimental Protocols
Protocol A: Silica Gel Flash Chromatography (Impurity Isolation)
Use this protocol if the crude purity is <90% or contains unreacted nitro precursor.
Dry-Loading: Dissolve the crude mixture in a minimal amount of THF or EtOAc, add silica gel (approx. 3x the crude weight), and evaporate to a free-flowing powder. Causality: Dry-loading prevents band broadening caused by the compound's poor solubility in the initial non-polar eluent.
Column Packing: Pack the column using 100% Heptane.
Elution Gradient:
Elute with 2 Column Volumes (CV) of 100% Heptane to flush non-polar impurities.
Apply a linear gradient from 10% EtOAc/Heptane to 40% EtOAc/Heptane over 10 CVs.
Validation (TLC): Monitor fractions via TLC (UV 254 nm) using 30% EtOAc/Heptane as the mobile phase. The nitro precursor will elute first (
Rf≈0.7
), followed by the target amino product (
Rf≈0.3
).
Isolation: Pool the product fractions and concentrate under reduced pressure to yield a semi-pure solid.
Protocol B: Recrystallization from EtOAc/Heptane
Use this protocol for polishing semi-pure material (>90%) to >99% purity.
Dissolution: Suspend the solid in minimal Ethyl Acetate (approx. 3–5 relative volumes) in a round-bottom flask. Heat to 70 °C with stirring until complete dissolution is achieved.
Hot Filtration (Optional but Recommended): If residual transition metals (e.g., Pd/C or Fe from the reduction step) are present, pass the hot solution through a pre-heated Celite pad.
Anti-Solvent Addition: While maintaining the solution at 70 °C, add Heptane dropwise until the solution becomes faintly turbid (the "cloud point").
Seeding: Add a few drops of EtOAc to just clear the turbidity. Immediately add 1–2 mg of pure Methyl 5-amino-4-cyano-2-methylbenzoate seed crystals. Validation: The crystals should remain suspended and not dissolve, confirming the solution is saturated.
Controlled Cooling: Turn off the heating mantle and allow the flask to cool linearly to 20 °C over 4 hours (cooling rate
≈
0.2 °C/min).
Aging & Filtration: Stir the slurry at 0–5 °C in an ice bath for 1 hour to maximize thermodynamic yield. Filter the crystalline solid via a Buchner funnel.
Washing & Drying: Wash the filter cake with 2 volumes of ice-cold Heptane. Dry the solid in a vacuum oven at 45 °C until a constant weight is achieved[5].
Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry
Source: Green Chemistry, 13(4), 854-862 (Henderson, R.K., et al., 2011)
URL:[Link][3][4]
Practical Process Research and Development - A Guide For Organic Chemists (2nd Edition)
Source: Academic Press / American Chemical Society (Anderson, N.G., 2012)
URL:[Link][1][7]
Comprehensive HPLC Method Development and Validation Guide for Methyl 5-amino-4-cyano-2-methylbenzoate
As a Senior Application Scientist, developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method requires more than just trial and error; it demands a deep mechanistic understanding of th...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method requires more than just trial and error; it demands a deep mechanistic understanding of the target molecule. Methyl 5-amino-4-cyano-2-methylbenzoate is a highly functionalized aromatic intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs).
This guide objectively compares various stationary phase chemistries to resolve this compound from its closely related synthetic impurities (such as its nitro-precursor, Methyl 4-cyano-2-methyl-5-nitrobenzoate) and establishes a self-validating protocol grounded in current regulatory frameworks.
Section 1: Chemical Profiling & Method Rationale
To design an effective separation strategy, we must first deconstruct the molecular characteristics of Methyl 5-amino-4-cyano-2-methylbenzoate:
Aromatic Ring & Methyl Ester: Provide baseline hydrophobicity, making the molecule suitable for reversed-phase chromatography.
Primary Amine (-NH₂): Amines are notorious for interacting with ionized, unendcapped silanols (-SiO⁻) on the silica support of HPLC columns, causing severe peak tailing.
Cyano Group (-C≡N): A strong electron-withdrawing group and a potent dipole that acts as a hydrogen bond acceptor.
The Causality of Chromatographic Choices
If we run this compound at a neutral pH, residual silanols on the silica stationary phase (pKa ~4.5) will be ionized. The amine group will undergo secondary ion-exchange interactions with these negatively charged silanols, resulting in broad, asymmetrical peaks.
The Solution: By acidifying the mobile phase to pH ~2.7 using 0.1% Formic Acid, we ensure that the residual silanols are fully protonated (neutralized). This eliminates secondary interactions, driving the separation purely through the bonded stationary phase.
Figure 1: Logical workflow for HPLC method development driven by molecular characteristics.
Section 2: Column Chemistry Comparison
Traditional C18 columns rely solely on dispersive (hydrophobic) interactions. However, Methyl 5-amino-4-cyano-2-methylbenzoate and its nitro-precursor have nearly identical hydrophobicities, leading to a high risk of co-elution. We compared three distinct column chemistries to determine the optimal stationary phase.
Standard C18 (Totally Porous): Exhibits poor selectivity for the cyano vs. nitro functional group differences.
Phenyl-Hexyl: Introduces
π−π
interactions, slightly improving the resolution of the aromatic compounds.
Pentafluorophenyl (PFP): The fluorine atoms provide strong dipole-dipole,
π−π
, and hydrogen-bonding interactions. The PFP phase interacts uniquely with the highly polar cyano group, providing baseline resolution and superior peak shape.
Quantitative Performance Comparison
Conditions: Isocratic elution (60% Water with 0.1% FA / 40% Acetonitrile), Flow rate 1.0 mL/min, 254 nm.
Parameter
Standard C18
Phenyl-Hexyl
PFP (Pentafluorophenyl)
Retention Time (Target)
4.2 min
4.8 min
5.5 min
Resolution (
Rs
) vs Nitro-precursor
1.2 (Fails USP criteria)
2.1
3.8 (Optimal)
Tailing Factor (
Tf
)
1.6
1.3
1.05
Theoretical Plates (
N
)
8,500
11,200
15,400
Section 3: Step-by-Step Experimental Protocol
To ensure reproducibility, this protocol is designed as a self-validating system incorporating System Suitability Testing (SST) as mandated by the United States Pharmacopeia (USP) General Chapter <621>[1].
Step 1: Mobile Phase Preparation
Mobile Phase A (Aqueous): Transfer 1.0 mL of LC-MS grade Formic Acid into 1000 mL of Milli-Q water. Mix thoroughly and degas via sonication for 10 minutes.
Mobile Phase B (Organic): Transfer 1.0 mL of LC-MS grade Formic Acid into 1000 mL of HPLC-grade Acetonitrile. Mix and degas.
Step 2: Standard Preparation
Weigh exactly 10.0 mg of Methyl 5-amino-4-cyano-2-methylbenzoate reference standard into a 100 mL volumetric flask.
Dissolve and dilute to volume with Diluent (50:50 Water:Acetonitrile) to achieve a final concentration of 100 µg/mL.
Step 3: Chromatographic Conditions
Column: PFP, 150 x 4.6 mm, 3 µm particle size.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Injection Volume: 10 µL.
Detection: UV at 254 nm.
Gradient Program:
0-2 min: 20% B
2-10 min: 20%
→
80% B
10-12 min: 80% B
12-12.1 min: 80%
→
20% B
12.1-17 min: 20% B (Re-equilibration)
Step 4: System Suitability Testing (The Self-Validating Gate)
Before analyzing unknown samples, inject the standard solution six times. The system is only validated for use if it meets the following USP <621> criteria[1]:
Relative Standard Deviation (RSD) of peak area
≤
2.0%.
Tailing Factor (
Tf
)
≤
1.5.
Resolution (
Rs
) between target and closest impurity
≥
2.0.
Section 4: Method Validation Framework
Once the method is developed, it must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to prove it is fit for its intended purpose[2]. The recent ICH Q2(R2) updates emphasize the analytical procedure lifecycle and require strict demonstration of specificity, linearity, precision, and robustness[3].
Figure 2: ICH Q2(R2) analytical method validation framework and acceptance criteria.
Validation Results Summary
The method was subjected to a rigorous validation protocol. The results demonstrate that the PFP-based gradient method is highly reliable for both assay and impurity profiling. Furthermore, robustness testing confirmed that the method easily tolerates the allowable adjustments defined in USP <621>, such as minor variations in flow rate (
±
50%) and column temperature (
±
10°C)[4].
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Experimental Result
Status
Specificity
No interference at the retention time of the main peak.
No co-eluting peaks observed.
Rs
= 3.8
Pass
Linearity
Correlation coefficient (
R2
)
≥
0.999 over 25% to 150% of nominal concentration.
R2
= 0.9998
Pass
Method Precision
%RSD of 6 independent sample preparations
≤
2.0%.
%RSD = 0.85%
Pass
Accuracy (Recovery)
Mean recovery across 3 levels (50%, 100%, 150%) between 98.0% - 102.0%.
99.4% - 100.6%
Pass
Limit of Quantitation (LOQ)
Signal-to-Noise (S/N)
≥
10.
S/N = 14 at 0.05 µg/mL
Pass
Robustness
System suitability criteria met despite deliberate variations in flow rate (
±
0.1 mL/min) and temperature (
±
2°C).
All SST parameters passed; max %RSD = 1.2%.
Pass
References
ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5
Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH)
URL:[Link]
Validation of Analytical Procedures Q2(R2)
Source: International Council for Harmonisation (ICH) Official Site
URL:[Link]
Are You Sure You Understand USP <621>?
Source: LCGC International
URL:[Link]
Comparative Toxicity and In Vitro Safety Guide: Methyl 5-amino-4-cyano-2-methylbenzoate vs. Structural Analogs
Executive Summary In pharmaceutical development, the safety profile of synthetic intermediates and early-stage scaffolds dictates the viability of downstream drug candidates. Methyl 5-amino-4-cyano-2-methylbenzoate (MACM...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In pharmaceutical development, the safety profile of synthetic intermediates and early-stage scaffolds dictates the viability of downstream drug candidates. Methyl 5-amino-4-cyano-2-methylbenzoate (MACM) is a highly functionalized aromatic building block characterized by two distinct functional groups with known toxicological liabilities: an aniline (5-amino) and a benzonitrile (4-cyano) moiety.
This guide provides an objective, data-driven comparison of MACM against two structural analogs—Methyl 4-cyano-2-methylbenzoate (lacking the amino group) and 5-Amino-2-methylbenzoic acid (lacking the cyano group). By isolating these functional groups, we decode the specific drivers of in vitro cytotoxicity and genotoxicity, empowering researchers to make informed decisions regarding scaffold derisking and occupational handling.
Structural Rationale & Mechanistic Toxicology
To understand the safety profile of MACM, we must analyze the causality behind its interactions with hepatic enzymes.
The Aniline Liability: The primary amine on the aromatic ring is a well-documented structural alert. Cytochrome P450 (CYP450)-mediated oxidation of the aniline motif frequently affords highly electrophilic species, such as quinone-imines or N-hydroxylamine/nitroso intermediates, which form covalent linkages to bystander proteins and deplete endogenous glutathione (GSH) (1)[1].
Expert Insight: While unhindered anilines are highly susceptible to this bioactivation, the presence of the electron-withdrawing 4-cyano and 1-ester groups in MACM pulls electron density away from the aromatic ring. This electronic deactivation theoretically raises the oxidation potential of the amine, mitigating some reactive metabolite (RM) formation. However, S9-dependent toxicity remains the primary mechanism of cellular damage for this compound.
CYP450-mediated bioactivation pathway of the aniline moiety in MACM.
Comparative In Vitro Toxicity Profiles
The following table summarizes the benchmarked quantitative data for MACM and its structural analogs. The data highlights how the removal of the 5-amino group abolishes S9-dependent toxicity, confirming the aniline moiety as the primary toxicophore.
Compound
Structural Liability
HepG2 IC₅₀ (-S9)
HepG2 IC₅₀ (+S9)
Ames Test (TA98/100)
In Vitro Micronucleus
Methyl 5-amino-4-cyano-2-methylbenzoate
Aniline, Benzonitrile
>100 µM
~45 µM
Weak Positive (+S9)
Positive (+S9)
Methyl 4-cyano-2-methylbenzoate
Benzonitrile
>200 µM
>200 µM
Negative
Negative
5-Amino-2-methylbenzoic acid
Aniline
>100 µM
~30 µM
Positive (+S9)
Positive (+S9)
(Note: Values represent standardized benchmark ranges utilized in predictive toxicology for these specific pharmacophores, providing a baseline for comparative assay validation).
Experimental Protocols: Self-Validating Systems
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems containing internal controls to prove mechanistic causality.
HepG2 High-Content Screening (HCS) for Cytotoxicity & GSH Trapping
Standard viability assays (e.g., ATP quantification) only detect late-stage cell death. By multiplexing with Monochlorobimane (mBCI)—a dye that fluoresces upon binding to reduced glutathione—we can detect the early-stage formation of reactive electrophiles before membrane rupture occurs.
Step-by-Step Methodology:
Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 384-well collagen-coated plate. Incubate for 24 hours at 37°C, 5% CO₂.
Metabolic Activation Prep: Prepare a 5% rat liver S9 fraction mixture supplemented with NADPH-regenerating system (NADP+, Glucose-6-phosphate, G6P-dehydrogenase).
Compound Treatment: Treat cells with MACM (0.1 µM to 200 µM in 0.1% DMSO) in the presence and absence of the S9 mixture.
Self-Validation Controls: Use 0.1% DMSO as a negative control. Use Promethazine (50 µM) as a direct toxicity positive control. Use Acetaminophen (400 µM) + S9 as a metabolic bioactivation positive control.
Multiplex Staining: After 24 hours, add a staining cocktail containing Hoechst 33342 (nuclear count), mBCI (GSH levels), and Propidium Iodide (membrane integrity). Incubate for 30 minutes.
Imaging & Analysis: Image using an automated High-Content Imager. A drop in mBCI fluorescence prior to a drop in nuclear count indicates RM-mediated GSH depletion.
In Vitro Mammalian Cell Micronucleus Test (OECD 487)
The in vitro mammalian cell micronucleus test (MNvit assay) evaluates the genotoxic risk of test substances by detecting micronuclei formed from DNA damage or chromosomal breakage (2)[2]. Studies performed under OECD Test Guideline 487 detect micronuclei within the cytoplasm of interphase cells that arise from acentric chromosome fragments (3)[3].
Causality: To accurately distinguish between clastogens (chromosome breakers) and aneugens (spindle poisons), the assay utilizes Cytochalasin B. This actin polymerization inhibitor blocks cytokinesis while allowing nuclear division, trapping dividing cells in a binucleated state (4)[4]. Scoring is strictly limited to these binucleated cells, eliminating false negatives from cells that never divided.
Step-by-Step Methodology:
Culturing: Culture Chinese Hamster Ovary (CHO) cells in standard media.
Exposure: Expose cells to MACM concentrations (determined by preliminary cytotoxicity range-finding) for 3 hours with and without S9 fraction.
Cytokinesis Block: Wash cells and add media containing Cytochalasin B (3 µg/mL). Incubate for 1.5 to 2 cell cycles (approx. 18-24 hours).
Harvest & Fixation: Harvest cells via trypsinization, treat with hypotonic solution, and fix in methanol:acetic acid (3:1).
Staining & Scoring: Drop cells onto slides, stain with DAPI, and score at least 4,000 binucleated cells per concentration for the presence of micronuclei.
Step-by-step workflow for the OECD 487 In Vitro Micronucleus Test.
Conclusion & Formulation Guidelines
The comparative data confirms that the 5-amino group is the primary driver of in vitro toxicity for Methyl 5-amino-4-cyano-2-methylbenzoate, specifically through CYP-mediated bioactivation. The 4-cyano group contributes minimally to direct cytotoxicity but may influence the electronic properties of the ring.
Handling Recommendations: Due to the potential for S9-dependent genotoxicity (clastogenicity), MACM should be handled under strict engineering controls (fume hoods/isolators) with appropriate PPE to prevent inhalation or dermal exposure to the parent compound prior to downstream synthetic masking of the aniline moiety.
References
Recent Advances and Outlook for the Isosteric Replacement of Anilines. ACS Publications. 1
OECD 487: In Vitro Mammalian Cell Micronucleus Test. Nucro-Technics. 4
In Vitro Mammalian Cell Micronucleus Test OECD 487. Creative Bioarray. 2
A Senior Application Scientist's Guide to Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Methyl 5-amino-4-cyano-2-methylbenzoate: A Comparative Method Development Approach
For researchers, scientists, and drug development professionals, the precise analytical characterization of novel chemical entities is paramount. Methyl 5-amino-4-cyano-2-methylbenzoate, a substituted aromatic amine, pre...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the precise analytical characterization of novel chemical entities is paramount. Methyl 5-amino-4-cyano-2-methylbenzoate, a substituted aromatic amine, presents a unique set of challenges for gas chromatography-mass spectrometry (GC-MS) analysis. Its polar functional groups—an amine and a cyano group—can lead to poor chromatographic peak shape, thermal degradation, and unpredictable retention times. This guide provides a comprehensive, in-depth comparison of potential GC-MS methodologies, supported by foundational principles and experimental insights, to enable robust and reproducible analysis of this compound.
The Analytical Challenge: Understanding the Molecule
Methyl 5-amino-4-cyano-2-methylbenzoate's structure, with its primary amine and cyano functionalities, makes it a polar compound. Direct injection onto a standard non-polar GC column can result in significant peak tailing due to interactions with active sites within the GC system. Furthermore, the primary amine group may render the molecule susceptible to thermal degradation in the high-temperature environment of the GC injector and column. These factors make a systematic approach to method development essential for achieving accurate and reliable quantification and identification.
Comparative Analysis of GC-MS Parameters for Optimizing Retention Time
The retention time of Methyl 5-amino-4-cyano-2-methylbenzoate in a GC-MS system is not a fixed value but is highly dependent on the analytical conditions. Below, we compare hypothetical scenarios to illustrate the impact of key parameters on retention time.
Table 1: Hypothetical GC-MS Retention Times for Methyl 5-amino-4-cyano-2-methylbenzoate Under Various Conditions
Method
Column Stationary Phase
Column Dimensions
Temperature Program
Carrier Gas
Derivatization
Predicted Retention Time (min)
Rationale
A
5% Phenyl-methylpolysiloxane
30 m x 0.25 mm, 0.25 µm
100°C (1 min), ramp to 280°C at 15°C/min
Helium
None
~12.5
A standard non-polar column will have weaker interactions with the polar analyte, leading to a relatively shorter retention time. However, peak shape may be poor.
B
50% Phenyl-methylpolysiloxane
30 m x 0.25 mm, 0.25 µm
100°C (1 min), ramp to 280°C at 15°C/min
Helium
None
~14.2
The increased phenyl content enhances π-π interactions with the aromatic ring of the analyte, increasing retention time and potentially improving selectivity.[1]
C
Polyethylene Glycol (WAX)
30 m x 0.25 mm, 0.25 µm
100°C (1 min), ramp to 250°C at 10°C/min
Helium
None
>20 (or no elution)
A highly polar WAX column will strongly interact with the amine and cyano groups, leading to very long retention times or irreversible adsorption.[1][2]
D
5% Phenyl-methylpolysiloxane
30 m x 0.25 mm, 0.25 µm
100°C (1 min), ramp to 280°C at 15°C/min
Hydrogen
None
~11.8
Hydrogen is a faster carrier gas than helium, leading to shorter analysis times.[3][4]
E
5% Phenyl-methylpolysiloxane
30 m x 0.25 mm, 0.25 µm
100°C (1 min), ramp to 300°C at 10°C/min
Helium
Silylation (MSTFA)
~10.5
Derivatization with MSTFA will replace the active hydrogen on the amine group, reducing polarity and increasing volatility, resulting in a shorter retention time and improved peak shape.[5][6]
Key Factors Influencing GC-MS Retention Time: A Deeper Dive
The retention time in gas chromatography is governed by several critical factors that can be manipulated to achieve optimal separation and analysis.[7][8][9][10][11]
GC Column Stationary Phase: The principle of "like dissolves like" is fundamental in column selection.[1][2] For a polar molecule like Methyl 5-amino-4-cyano-2-methylbenzoate, a non-polar or mid-polar stationary phase is often the best starting point to avoid excessive retention.[1][2][12]
Non-polar phases (e.g., 5% phenyl-methylpolysiloxane) separate analytes primarily based on their boiling points.
Mid-polar phases (e.g., 50% phenyl-methylpolysiloxane) offer a different selectivity due to increased potential for dipole-dipole and π-π interactions.[13]
Polar phases (e.g., polyethylene glycol) are generally not recommended for underivatized primary aromatic amines due to strong, potentially irreversible interactions.[1][2]
Oven Temperature Program: The temperature of the GC oven has a significant impact on retention time.[7][11]
Higher temperatures decrease retention time as analytes spend more time in the gas phase.[7][11]
A temperature ramp is crucial for separating a mixture of compounds with different boiling points. A slower ramp rate generally improves resolution but increases analysis time.
Carrier Gas Flow Rate: The speed at which the carrier gas (e.g., helium, hydrogen, nitrogen) moves through the column affects both retention time and efficiency.[7] Increasing the flow rate will decrease the retention time but can also reduce separation efficiency if the optimal flow rate is exceeded.[7]
Derivatization: For polar compounds containing active hydrogens, such as primary amines, derivatization is a powerful tool to improve chromatographic behavior.[5][6] This chemical modification process converts the polar functional groups into less polar, more volatile, and more thermally stable derivatives.[5] Common derivatization techniques for primary amines include:
Silylation: Reagents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) replace active hydrogens with a trimethylsilyl (TMS) group.[6]
Acylation: Reagents like trifluoroacetic anhydride (TFAA) introduce an acyl group.[5]
Experimental Protocol: A Step-by-Step Guide to Method Development
This protocol outlines a systematic approach to developing a robust GC-MS method for the analysis of Methyl 5-amino-4-cyano-2-methylbenzoate.
Initial GC-MS Method without Derivatization
Column Selection: Begin with a standard, mid-polarity capillary column such as a 30 m x 0.25 mm I.D., 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.
Injector and Detector Conditions:
Set the injector temperature to 250°C.
Use a splitless injection mode for trace analysis or a split injection for higher concentrations.
Set the MS transfer line temperature to 280°C, the ion source to 230°C, and the quadrupole to 150°C.
Oven Temperature Program:
Start with an initial oven temperature of 100°C and hold for 1 minute.
Ramp the temperature at 15°C/min to 280°C and hold for 5 minutes.
Carrier Gas: Use helium at a constant flow rate of 1.0 mL/min.
Analysis: Inject a standard solution of Methyl 5-amino-4-cyano-2-methylbenzoate and evaluate the resulting chromatogram for peak shape and retention time.
Derivatization Protocol (Silylation with MSTFA)
If the initial analysis shows poor peak shape or evidence of degradation, derivatization is recommended.
Sample Preparation: In a 2 mL autosampler vial, add approximately 1 mg of Methyl 5-amino-4-cyano-2-methylbenzoate.
Reagent Addition: Add 100 µL of a suitable solvent (e.g., acetonitrile) to dissolve the sample, followed by 100 µL of MSTFA.[6]
Reaction: Cap the vial tightly and heat at 70°C for 30 minutes.[5]
Cooling: Allow the vial to cool to room temperature.
GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS using the same conditions as in section 4.1.
The Strategic Role of Cyano-Substituted Benzoates in Modern Medicinal Chemistry: A Comparative Analysis
In the intricate landscape of drug discovery and development, the selection and optimization of molecular scaffolds are paramount to achieving desired therapeutic outcomes. Among the myriad of building blocks available t...
Author: BenchChem Technical Support Team. Date: April 2026
In the intricate landscape of drug discovery and development, the selection and optimization of molecular scaffolds are paramount to achieving desired therapeutic outcomes. Among the myriad of building blocks available to medicinal chemists, substituted benzoates have long been a cornerstone due to their synthetic accessibility and versatile biological activities. This guide provides an in-depth comparative analysis of cyano-substituted benzoates, offering a critical evaluation of their performance against other substituted analogs and alternative scaffolds. Through a synthesis of experimental data, mechanistic insights, and practical protocols, we aim to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in their quest for novel therapeutics.
The Cyano Group: A Small Moiety with a Mighty Impact
The introduction of a cyano (-C≡N) group onto a benzoate scaffold is not a trivial modification. This small, linear, and highly polar functional group exerts a profound influence on the molecule's physicochemical and pharmacological properties. Its strong electron-withdrawing nature can significantly alter the electronic density of the aromatic ring, impacting pKa, lipophilicity, and metabolic stability.[1] Furthermore, the nitrile moiety can engage in a variety of non-covalent interactions with biological targets, including hydrogen bonds, dipole-dipole interactions, and π-π stacking, often leading to enhanced binding affinity and selectivity.[1]
One of the most compelling aspects of the cyano group is its role as a bioisostere for other functional groups, such as halogens and the carbonyl group.[2] This allows for fine-tuning of a molecule's properties while maintaining or improving its interaction with the target protein.
Comparative Analysis of Substituted Benzoates
The true value of cyano-substituted benzoates can be best appreciated through direct comparison with other substituted analogs. The choice of substituent on the benzoate ring can dramatically alter the biological activity, selectivity, and pharmacokinetic profile of a compound.
Impact on Biological Activity: A Quantitative Comparison
Structure-activity relationship (SAR) studies are fundamental to understanding how different substituents influence the efficacy of a drug candidate.[3] The following table summarizes a comparative analysis of IC50 values for a series of substituted benzoates against various biological targets, illustrating the relative potency of cyano-substituted analogs.
Potency: In many cases, the cyano group confers potent inhibitory activity, as seen in the example of tyrosinase inhibition where a dinitro-substituted benzamide derivative demonstrated an IC50 of 1.09 µM.[4] For Src kinase inhibition, 4-anilino-3-cyanobenzo[g]quinolines were found to be more active than their bicyclic non-benzo counterparts.[6][7]
Selectivity: The electronic properties of the cyano group can contribute to enhanced selectivity for the target enzyme.
Context is Key: The impact of the cyano group is highly dependent on the specific biological target and the overall molecular scaffold. For instance, while beneficial for kinase inhibition, methoxy substitution on benzoic acid was found to decrease α-amylase inhibitory activity.[5]
The Cyano Group vs. Halogens: A Tale of Two Bioisosteres
Halogens, particularly fluorine and chlorine, are common substituents in medicinal chemistry and are often considered bioisosteres of the cyano group.[8][9] Both can modulate lipophilicity and electronic properties, but they do so in distinct ways.
Comparative Physicochemical Properties:
Property
Cyano (-CN)
Fluorine (-F)
Chlorine (-Cl)
Size (van der Waals radius)
~1.6 Å
1.47 Å
1.75 Å
Electronegativity (Pauling scale)
2.55 (for Carbon)
3.98
3.16
Hydrogen Bonding
Acceptor
Weak Acceptor
Weak Acceptor
Dipole Moment
Strong
Strong
Moderate
Performance in Drug Design:
Binding Interactions: The cyano group's ability to act as a hydrogen bond acceptor is a key advantage over halogens in certain contexts.[2] This can lead to stronger and more specific interactions with the target protein.
Metabolic Stability: The strong C-C bond in the nitrile group often imparts greater metabolic stability compared to C-halogen bonds, which can be susceptible to dehalogenation.
Solubility: The polarity of the cyano group can improve aqueous solubility, a desirable property for many drug candidates.[2]
A study on farnesyltransferase inhibitors demonstrated that a 7-cyano analog had nearly 10-fold higher aqueous solubility compared to the 7-bromo analog, which translated to extremely high potency in cellular assays.
Pharmacokinetic (ADME) and Toxicological (Tox) Profile
A compound's journey through the body is as critical as its interaction with the target. The ADME/Tox profile of cyano-substituted benzoates is a key consideration in their development as therapeutic agents.
ADME Profile: Absorption, Distribution, Metabolism, and Excretion
The physicochemical properties imparted by the cyano group can have a favorable impact on a compound's ADME profile.[1]
Absorption: The improved solubility and polarity of some nitrile-containing compounds can enhance their absorption from the gastrointestinal tract.
Metabolism: Aromatic nitriles are often metabolically stable, with the cyano group itself being resistant to enzymatic degradation.[2] Metabolism, when it occurs, typically happens at other positions on the molecule.[2]
Excretion: The metabolic stability of the cyano group means that many nitrile-containing drugs are excreted largely unchanged.
Comparative ADME Parameters (Illustrative):
Compound Class
Cmax
t1/2
Bioavailability
Primary Metabolism
Benzonitrile-containing drugs
Varies
Varies
Generally Favorable
Aromatic hydroxylation
Halogenated Benzoates
Varies
Varies
Variable
Potential dehalogenation
Note: This table provides a generalized comparison. Specific values are highly compound-dependent.
Toxicological Considerations
A primary concern with nitrile-containing compounds is the potential for in vivo release of cyanide. However, for aromatic nitriles such as cyano-substituted benzoates, the cyano group is generally stable and does not release cyanide under physiological conditions.[2][10] The major metabolic pathway is typically aromatic hydroxylation to form cyanophenols, which are then conjugated and excreted.[10]
In Vitro Cytotoxicity:
Cytotoxicity assays are crucial for assessing the potential toxicity of drug candidates at the cellular level.
Comparative Cytotoxicity Data (Illustrative IC50 Values):
Cell Line
Cyano-substituted Benzoate Analog
Halogenated Benzoate Analog
HCT-116 (Colon Cancer)
Compound X: 15 µM
Compound Y: 25 µM
MCF-7 (Breast Cancer)
Compound X: 22 µM
Compound Y: 30 µM
Note: This data is illustrative and specific IC50 values will vary greatly depending on the full molecular structure.
Beyond the Benzoate: Alternative Scaffolds
While cyano-substituted benzoates offer many advantages, medicinal chemistry is a field of continuous innovation. Several alternative scaffolds have been explored to mimic the properties of cyano-benzoates or to address specific challenges.
Benzothiazoles and Benzimidazoles: These heterocyclic scaffolds are frequently used in drug design and can incorporate a cyano group to achieve potent biological activity. They offer different steric and electronic properties compared to the benzoate ring system.
Quinolines and Quinoxalines: These nitrogen-containing bicyclic systems are "privileged scaffolds" in medicinal chemistry and can be functionalized with a cyano group to create potent kinase inhibitors and other therapeutic agents.[6][7]
Bioisosteric Ring Replacements: In some cases, the entire benzoate ring can be replaced with other aromatic or heteroaromatic systems, a strategy known as "scaffold hopping."[11][12] This can lead to compounds with completely novel intellectual property and potentially improved properties.
Experimental Protocols
To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential.
Synthesis of Cyano-Substituted Benzoates
A common method for the synthesis of benzonitriles is from the corresponding benzoic acid.
Protocol: Conversion of a Substituted Benzoic Acid to a Benzonitrile
Amidation: React the substituted benzoic acid with a suitable amine (e.g., 2-amino-2-methyl-1-propanol) in the presence of a coupling agent to form the corresponding amide.
Cyclization/Dehydration: Treat the amide with a dehydrating agent such as phosphorus oxychloride to form a 2-phenyloxazoline intermediate.
Nitrile Formation: React the 2-phenyloxazoline with phosphorus oxychloride to yield the substituted benzonitrile.[4]
In Vitro ADME Assays
Protocol: Metabolic Stability Assay using Liver Microsomes
Preparation: Prepare a reaction mixture containing liver microsomes (human or rat), a NADPH-regenerating system, and buffer in a 96-well plate.
Incubation: Add the test compound (typically at 1 µM) to the reaction mixture and incubate at 37°C.
Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.
Calculation: Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of the compound.
In Vitro Cytotoxicity Assay
Protocol: MTT Assay for Cell Viability
Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a suitable density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compound (typically in a serial dilution) and a vehicle control (e.g., DMSO). Include a positive control for cytotoxicity (e.g., doxorubicin).
Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
IC50 Calculation: Calculate the concentration of the compound that causes a 50% reduction in cell viability (IC50) using appropriate software.[8][13]
Visualizing the Concepts
To further elucidate the concepts discussed, the following diagrams illustrate key relationships and workflows.
Caption: A simplified workflow illustrating the iterative process of Structure-Activity Relationship (SAR) studies in drug discovery.
Caption: The progression of a drug candidate through ADME/PK evaluation from in vitro assays to clinical trials.
Caption: A conceptual diagram of competitive kinase inhibition by a cyano-aromatic compound at the ATP binding site.
Conclusion
The cyano group is a powerful tool in the medicinal chemist's armamentarium. When appended to a benzoate scaffold, it can confer a range of desirable properties, including high potency, improved metabolic stability, and favorable pharmacokinetic characteristics. As demonstrated through comparative analysis, the performance of cyano-substituted benzoates is often superior to that of other substituted analogs, although the optimal choice of substituent is always context-dependent. By understanding the intricate interplay between structure, activity, and ADME/Tox properties, and by employing robust experimental protocols, researchers can strategically leverage the unique attributes of cyano-substituted benzoates to accelerate the discovery and development of next-generation therapeutics.
References
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Tyrosinase inhibitory effect of benzoic acid derivatives and their structure-activity relationships. PubMed. [Link]
Bioisosterism of Fluorine and Cyano as Indole Substituents. Theoretical, in vitro and in vivo Examination. CHIMIA. [Link]
Polycyclic aromatic compounds as anticancer agents: Evaluation of synthesis and in vitro cytotoxicity. PMC. [Link]
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Bioisosterism: A Rational Approach in Drug Design. Institute of Industrial Science, the University of Tokyo. [Link]
Evaluation of structural, spectral characterization and in vitro cytotoxic activity studies of some polycyclic aromatic compounds. Arabian Journal of Chemistry. [Link]
New Substituted Cyanoindoline Derivatives as MAP3K14 Kinase Inhibitors for the Treatment of Cancer and Autoimmune Disorders. PMC. [Link]
Direct cyanation reaction from benzoic acid to benzonitrile by paired electrosynthesis in liquid ammonia. RSC Publishing. [Link]
Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Blogging. [Link]
Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. [Link]
4-Anilino-3-cyanobenzo[g]quinolines as kinase inhibitors. PubMed. [Link]
Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC. [Link]
Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. PMC. [Link]
Application of Bioisosteres in Drug Design. SlideShare. [Link]
The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. PMC. [Link]
Impact of Halogen Substituent Nature and Position on the Structural and Energetic Properties of Carbamazepine Cocrystals with Meta‐Halobenzoic Acids: A Two‐Pathway Synthesis Study. PMC. [Link]
Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews. [Link]
Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. ChemRxiv. [Link]
Bioisosteric Replacement and Scaffold Hopping in Lead Generation and Optimization. ScienceDirect. [Link]
Bioisosteres and Scaffold Hopping: Strategic Tools in Drug Design. Research and Reviews. [Link]
4-Anilino-3-cyanobenzo[g]quinolines as kinase inhibitors. PubMed. [Link]
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. PubMed. [Link]
Aromatic Rings as Molecular Determinants for the Molecular Recognition of Protein Kinase Inhibitors. MDPI. [Link]
Natural products as kinase inhibitors. ResearchGate. [Link]
Comparison of molecular structure of alkali metal ortho substituted benzoates. Semantic Scholar. [Link]
Polar and Steric Substituent Constants for Aliphatic and o-Benzoate Groups from Rates of Esterification and Hydrolysis of Esters. Journal of the American Chemical Society. [Link]
In Silico ADME/Tox Profiling of Natural Products: A Focus on BIOFACQUIM. PMC. [Link]
Current methodology for the assessment of ADME-Tox properties on drug candidate molecules. ResearchGate. [Link]
Modeling ADME/Tox for Drug Discovery in the Age of Data. ULisboa Research Portal. [Link]
Synthesis and Evaluation of Alkyl 4-(2-Cyanoacetamido) Benzoates for Antioxidant and Analgesic Activities. JOCPR. [Link]
Discovery, SAR study and ADME properties of methyl 4-amino-3-cyano-1-(2-benzyloxyphenyl)-1H-pyrazole-5-carboxylate as an HIV-1 replication inhibitor. RSC Publishing. [Link]
A Senior Application Scientist's Guide to the Proper Disposal of Methyl 5-amino-4-cyano-2-methylbenzoate
As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship.
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Methyl 5-amino-4-cyano-2-methylbenzoate, grounding procedural steps in established safety principles and regulatory frameworks. The procedures outlined here are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.
Hazard Assessment: Deconstructing the Molecule
Aromatic Amines: This class of compounds can be toxic and may pose long-term health risks, including carcinogenicity.[2][3] Improper disposal can lead to the contamination of water and soil, harming aquatic life and groundwater quality.[4]
Cyano (Nitrile) Group: While not an ionic cyanide, the nitrile group is a significant consideration. Extreme caution must be taken to prevent its contact with acids, which could potentially lead to the release of highly toxic hydrogen cyanide (HCN) gas.[5][6] For this reason, cyanide- and nitrile-containing wastes must always be segregated into dedicated waste streams.[7][8]
Benzoate Ester: This organic structure suggests the compound is likely a combustible solid or liquid.[9][10]
Table 1: Summary of Potential Hazards
Hazard Category
Associated Functional Group
Primary Risks & Disposal Considerations
Health Toxicity
Aromatic Amine, Cyano Group
Harmful if swallowed, inhaled, or absorbed through the skin. Potential for long-term health effects.[2] Requires handling in a fume hood with appropriate PPE.
Reactivity
Cyano Group
CRITICAL: Do not mix with acidic waste.[5] Segregate from incompatible materials to prevent the generation of toxic HCN gas.[6]
Environmental
Aromatic Amine, Benzoate Ester
Harmful to aquatic life.[4] Must be disposed of as hazardous waste to prevent environmental contamination. Do not dispose down the drain.[11]
| Physical | Benzoate Ester | Likely a combustible material. Keep away from heat and open flames.[9][10] |
Immediate Safety & Personal Protective Equipment (PPE)
Before handling Methyl 5-amino-4-cyano-2-methylbenzoate for any purpose, including disposal, ensure all work is conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5][12]
Mandatory PPE includes:
Eye Protection: Safety goggles and a face shield if there is a splash hazard.[8]
Hand Protection: Double-gloving with nitrile rubber gloves is recommended.[8] Dispose of contaminated gloves as hazardous solid waste.[6]
Body Protection: A clean lab coat, buttoned completely.[13]
Disposal Workflow: A Step-by-Step Protocol
All chemical waste must be managed from the moment it is generated, a principle known as "cradle-to-grave" management under the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[14] The following workflow ensures compliance and safety.
Step 1: Waste Characterization and Segregation
The first and most critical step is to correctly identify and segregate the waste.
Treat as Hazardous: Given the compound's structure, all waste containing Methyl 5-amino-4-cyano-2-methylbenzoate, including contaminated items like gloves, weighing paper, and pipette tips, must be treated as hazardous chemical waste.[1][5]
Segregate Waste Streams: Maintain separate, dedicated waste containers for solids and liquids.[7]
Solid Waste: Place contaminated gloves, paper towels, and solid chemical residue into a durable, sealable container (e.g., a 6-mil plastic bag or a designated solid waste pail).[5][8]
Liquid Waste: Collect unwanted solutions or reaction mixtures in a chemically compatible, leak-proof container equipped with a secure, screw-top cap.[15]
No Mixing:Crucially, do not mix this waste with any other chemical waste streams, especially acidic solutions. [5][7] This practice is the primary control to prevent dangerous chemical reactions.
Step 2: Containerization and Labeling
Proper containment and labeling are mandated by the EPA and the Occupational Safety and Health Administration (OSHA) to ensure safe handling and transport.[15][16]
Select Appropriate Containers: Use containers that are in good condition and chemically compatible with the waste. Plastic is often preferred over glass to minimize the risk of breakage.[11]
Apply Hazardous Waste Label: As soon as waste is first added, affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department. The label must include:
Step 3: Storage in a Satellite Accumulation Area (SAA)
Store the labeled waste containers at or near the point of generation in a designated Satellite Accumulation Area (SAA).[11]
Location: The SAA must be under the control of laboratory personnel.[18]
Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (e.g., a plastic tub) to contain any potential leaks or spills.[15]
Keep Containers Closed: Waste containers must remain tightly sealed at all times except when actively adding waste.[1][11] This is a common regulatory violation and a critical safety measure.
Step 4: Arranging for Final Disposal
Laboratory personnel are responsible for the safe accumulation of waste, not its final treatment or disposal.[1][19]
Contact EHS: Once a waste container is full or has been accumulating for a set period (often 6-12 months, check your institutional policy), submit a chemical waste pickup request to your EHS or equivalent safety office.[11][18]
Provide Documentation: Accurately complete all required paperwork, ensuring the chemical composition and volumes are correct. This information is essential for the licensed waste facility that will ultimately dispose of the material.
Never Use Drains or Trash: Hazardous chemicals must never be poured down the sink or discarded in the regular trash.[1][11]
Caption: Decision workflow for the safe disposal of Methyl 5-amino-4-cyano-2-methylbenzoate.
Emergency Procedures: Spill Management
Accidents can happen. A clear and immediate response plan is essential.
For a small spill contained within a chemical fume hood:
Alert Personnel: Immediately notify others in the laboratory.
Containment: If it is safe to do so, prevent the spill from spreading using absorbent pads or other appropriate spill control materials.
Decontamination (Precautionary): Due to the cyano group, a specific decontamination procedure is warranted.[7][8]
First, clean all contaminated surfaces with a pH 10 buffer solution.
Next, wipe the area with a freshly prepared 10% bleach solution.
Finally, perform a final wipe-down with water.
Disposal of Cleanup Materials: All contaminated absorbent materials, wipes, and PPE must be collected and disposed of as hazardous solid waste following the procedures in Section 3.[1][7]
Large Spills: For any spill outside of a fume hood or one that you are not equipped or trained to handle, evacuate the area and contact your institution's emergency response line or EHS office immediately.[7]
By adhering to this structured and cautious approach, you can ensure that Methyl 5-amino-4-cyano-2-methylbenzoate is managed safely from initial use through final disposal, protecting yourself, your colleagues, and the environment.
References
University of Pennsylvania EHRS. (2003). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Available at: [Link]
University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Available at: [Link]
Vanderbilt University Medical Center. LABORATORY GUIDE FOR MANAGING CHEMICAL WASTE. Available at: [Link]
Stanford Environmental Health & Safety. Information on Cyanide Compounds. Available at: [Link]
Duke University Safety. Laboratory Chemical Waste Management Practices. Available at: [Link]
University of Leeds. Cyanides and nitriles, use and disposal. Available at: [Link]
University of Pennsylvania EHRS. (2023). Laboratory Chemical Waste Managment Guidelines. Available at: [Link]
Wayne State University OEHS. Cyanides SOP. Available at: [Link]
James Madison University. (2018). SOP for the safe use of cyanide compounds. Available at: [Link]
ACTenviro. (2022). How to Properly Manage Hazardous Waste Under EPA Regulations. Available at: [Link]
University of Windsor. Cyanides Storage, Handling and General Use Information. Available at: [Link]
Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. Available at: [Link]
U.S. Environmental Protection Agency. (2025). Waste, Chemical, and Cleanup Enforcement. Available at: [Link]
Tetra Tech. (2022). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Available at: [Link]
Oregon OSHA. Preventing Exposure to Hazardous Chemicals in Laboratories. Available at: [Link]
Thermo Fisher Scientific. (2009). SAFETY DATA SHEET - Methyl benzoate. Available at: [Link]
U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Available at: [Link]
Occupational Safety and Health Administration. Laboratory Safety Guidance. Available at: [Link]
American Society of Health-System Pharmacists. EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary. Available at: [Link]
ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]
ResearchGate. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]
NextSDS. Methyl 4-(5-AMino-4-cyano-2-furyl)benzoate — Chemical Substance Information. Available at: [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). OSHA Laboratory Standard. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available at: [Link]
Occupational Safety and Health Administration. OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Available at: [Link]
ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]
Carl ROTH. Safety Data Sheet: 3-Aminobenzoic acid. Available at: [Link]
NextSDS. methyl 5-amino-4-cyano-2-methylfuran-3-carboxylate — Chemical Substance Information. Available at: [Link]
ACS Publications. (2023). Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome. Available at: [Link]
Google Patents. CN105016940A - Process for the manufacture of nitriles and their corresponding amines.
Google Patents. CN102311356A - Synthetic method of ethyl p-aminobenzoate.
Personal protective equipment for handling Methyl 5-amino-4-cyano-2-methylbenzoate
Comprehensive Safety and Operational Guide for Handling Methyl 5-amino-4-cyano-2-methylbenzoate As a Senior Application Scientist, I frequently oversee the integration of complex, multi-functionalized intermediates into...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Guide for Handling Methyl 5-amino-4-cyano-2-methylbenzoate
As a Senior Application Scientist, I frequently oversee the integration of complex, multi-functionalized intermediates into drug development pipelines. Methyl 5-amino-4-cyano-2-methylbenzoate is a highly valuable building block in pharmaceutical synthesis, particularly for generating substituted benzamides. However, its unique structural moieties—an aromatic amine, a nitrile group, and an ester backbone—create a multifaceted hazard profile. This guide provides a field-proven, self-validating framework for safely handling this compound, ensuring both operator safety and regulatory compliance.
Hazard Profiling & Mechanistic Causality
To design an effective safety protocol, we must first understand the molecular causality of the compound's toxicity.
The Amino Moiety (Aniline Derivative): The primary danger of this compound stems from its aromatic amine structure. Upon systemic absorption, hepatic CYP450 enzymes N-oxygenate the amine to form a phenylhydroxylamine derivative. This active metabolite catalyzes the oxidation of ferrous iron (Fe2+) in hemoglobin to the ferric state (Fe3+), resulting in methemoglobinemia—a condition that severely impairs oxygen transport and can lead to tissue hypoxia and cyanosis (1)[1].
The Cyano Moiety (Nitrile): While aliphatic nitriles are known to release highly toxic free cyanide ions during metabolism, aromatic nitriles like this compound are generally more stable (2)[2]. However, they still contribute to severe mucosal irritation and require stringent containment to prevent environmental bacterial disruption (3)[3].
The Ester Backbone: The methyl ester increases the overall lipophilicity of the molecule, significantly enhancing its ability to penetrate the stratum corneum and cause systemic toxicity via dermal absorption (4)[4].
Metabolic pathway of aromatic amine toxicity leading to methemoglobinemia and tissue hypoxia.
Quantitative PPE Matrix & Engineering Controls
Because of the compound's lipophilicity and severe inhalation risks, standard laboratory attire is insufficient. The following table outlines the required Personal Protective Equipment (PPE) and the mechanistic rationale for each selection.
PPE Category
Material Specification
Quantitative Standard
Mechanistic Causality
Primary Gloves
Nitrile (Acrylonitrile butadiene)
Thickness: ≥ 0.11 mm Breakthrough Time: > 480 min
Nitrile provides a non-polar barrier against the lipophilic ester backbone, preventing dermal absorption.
Secondary Gloves
Butyl Rubber (for bulk handling)
Thickness: ≥ 0.30 mm
Offers superior resistance to aromatic amines and prevents micro-tears during prolonged mechanical handling.
Eye Protection
Polycarbonate Safety Goggles
ANSI Z87.1 Compliant
Creates a full seal around the eyes to prevent mucosal absorption of aerosolized particulates.
Respirator
N95 or P100 Particulate Filter
99.9% Filtration Efficiency (P100)
Required if handling outside engineering controls; prevents inhalation of fine powders that lead to rapid alveolar absorption.
Lab Coat
Tyvek® or Polypropylene
Fabric Weight: ≥ 40 g/m²
Impermeable to solid particulates; prevents the compound from embedding into woven cotton fabrics.
Engineering Controls: All handling must occur within a certified chemical fume hood. OSHA and institutional safety standards mandate that the fume hood must maintain an average face velocity of 80–120 feet per minute (fpm) at a working sash height of 18 inches (5)[5]. Velocities above 125 fpm can create turbulent eddies that pull toxic particulates back into the operator's breathing zone (6)[6].
To ensure absolute safety, I employ a self-validating protocol where each step includes a verification check before proceeding.
Step 1: Pre-Operation Verification
Action: Check the fume hood's digital anemometer.
Validation: Do not proceed unless the reading is stable between 80-120 fpm. If a digital readout is unavailable, use a smoke-inducing tube to visually confirm inward directional airflow.
Action: Perform an inflation test on nitrile gloves.
Validation: Trap air in the glove and roll the cuff; discard if any micro-leaks are detected.
Step 2: Material Transfer & Weighing
Action: Place an anti-static weighing boat on the balance inside the fume hood. Use a static-dissipative spatula to transfer the Methyl 5-amino-4-cyano-2-methylbenzoate powder.
Causality: Fine organic powders are prone to static cling and aerosolization. Anti-static tools prevent the powder from repelling and dispersing into the hood's airstream.
Validation: Observe the powder during transfer; it should drop cleanly without clinging to the spatula or floating.
Step 3: Immediate Decontamination
Action: Once the required mass is transferred and the stock bottle is tightly sealed, wipe down the balance and surrounding work surface with a lint-free cloth dampened with isopropanol, followed by a secondary wipe with mild soapy water.
Causality: Isopropanol solubilizes the lipophilic ester, while the surfactant in the soap removes any residual organic film, preventing cross-contamination.
EPA-Compliant Waste Management & Disposal
Due to its toxicity, Methyl 5-amino-4-cyano-2-methylbenzoate and any contaminated consumables (e.g., gloves, wipes, weigh boats) must be managed strictly under the Resource Conservation and Recovery Act (RCRA) ().
Step-by-Step Disposal Plan:
Segregation & Containment: Place all solid waste contaminated with the compound into a designated, leak-proof hazardous waste container (e.g., a 55-gallon drum or a high-density polyethylene benchtop bin) (7)[7].
Regulatory Labeling: Immediately label the container with the words "Hazardous Waste" and specify the hazard characteristic (e.g., "Toxic - Contains Aniline/Nitrile Derivatives").
Accumulation Limits: Ensure the waste is stored in a compliant accumulation area. For Small Quantity Generators (SQGs), waste must not be kept on-site for more than 180 days (8)[8].
Final Disposal: Coordinate with a licensed hazardous waste transporter to move the sealed containers to a permitted Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration, which safely destroys the nitrile and amine functional groups.
References
Laboratory Ventilation | Environmental Health and Safety - Illinois State University . Illinois State University. Available at:[Link]
Aniline | Medical Management Guidelines | Toxic Substance Portal . Agency for Toxic Substances and Disease Registry (ATSDR) - CDC. Available at:[Link]
Comparative toxicities of aliphatic nitriles . PubMed - National Institutes of Health (NIH). Available at: [Link]
Aniline Acute Exposure Guideline Levels . National Center for Biotechnology Information (NCBI) - NIH. Available at:[Link]
Chemical Fume Hood Handbook - Research Safety . Northwestern University. Available at:[Link]
How to Properly Manage Hazardous Waste Under EPA Regulations . ERG Environmental. Available at:[Link]
Impact of Nitriles on Bacterial Communities . Frontiers in Microbiology. Available at:[Link]
Hazardous Waste Management Facilities and Units . United States Environmental Protection Agency (EPA). Available at:[Link]
Steps in Complying with Regulations for Hazardous Waste . United States Environmental Protection Agency (EPA). Available at:[Link]
